Cadmiumstannate
Description
Historical Context and Evolution of Cadmiumstannate Research
The investigation into cadmium stannate dates back to the mid-20th century, with early studies focusing on ternary oxide systems. A pivotal moment in its research trajectory occurred in the 1960s when the fundamental structural characteristics of cadmium stannate were first established, identifying it as a light yellow material with an orthorhombic crystal structure. The 1970s marked another significant milestone with the first successful preparation of amorphous cadmium stannate thin films using radiofrequency magnetron sputtering. aip.org This breakthrough opened the door to exploring its electrical and optical properties, achieving a notable conductivity of 1.33 × 10³ ohm⁻¹ centimeter⁻¹.
Interest in cadmium stannate was renewed around the year 2000, particularly for its application in cadmium telluride solar cells. A landmark achievement in 2001 demonstrated the potential of cadmium stannate thin films as transparent electrodes in these solar cells, reaching a then-record photoelectric conversion efficiency of 16.5%. This success underscored the material's practical viability in commercial photovoltaic applications and spurred further research into optimizing its properties. Various synthesis techniques have since been developed, including sol-gel methods, hydrothermal reactions, chemical vapor deposition, and spray pyrolysis, each aiming to enhance the material's performance for specific applications. nih.gov
Significance of this compound in Functional Materials Science
Cadmium stannate (CTO) is recognized as an n-type semiconductor with a compelling set of properties that make it highly valuable in materials science. americanelements.comamericanelements.com Its significance stems primarily from its dual functionality as a transparent conductive oxide (TCO). mdpi.comnanorh.com This means it allows visible light to pass through while also conducting electricity, a crucial combination for a wide array of modern technologies. mdpi.com
The material's desirable characteristics include high electrical conductivity, with some reports citing values as high as 6500 Ω⁻¹ cm⁻¹, and high optical transmittance of over 80% in the visible spectrum. mdpi.comaip.org It also possesses a wide band gap, typically in the range of 2.5 to 2.6 eV, and a high absorption coefficient. nih.gov These properties make it a superior candidate for applications such as:
Transparent electrodes: Used in solar cells, liquid crystal displays (LCDs), and light-emitting diodes (LEDs). americanelements.commdpi.comnanorh.com
Optoelectronic devices: Its transparency and conductivity are key for devices that interact with light. nanorh.com
Gas sensors: Its electrical properties and stability at high temperatures enable the detection of various gases. nanorh.com
Antistatic coatings: Prevents the buildup of static electricity on surfaces like glass and plastics. nanorh.com
Furthermore, in applications like cadmium telluride/cadmium sulfide-based photovoltaic cells, cadmium stannate has demonstrated better adhesion than commonly used tin oxide. americanelements.com
Fundamental Research Questions and Challenges in this compound Studies
Despite the significant progress in understanding and utilizing cadmium stannate, several fundamental research questions and challenges remain. A primary challenge lies in improving the charge separation and transport processes within the material when used as a photoanode, which currently limits its performance in photoelectrocatalytic (PEC) water-splitting applications. nih.gov
Another significant hurdle is the synthesis of pure-phase cadmium stannate. Conventional high-temperature solid-state synthesis methods often result in the presence of impurity phases like tin oxide (SnO₂) and cadmium oxide (CdO). nih.gov Overcoming this requires the development of more controlled synthesis methodologies. nih.gov
Key research questions that scientists are actively investigating include:
How can the charge separation efficiency be improved to enhance performance in solar energy conversion? nih.gov
What are the optimal synthesis conditions to produce highly crystalline and phase-pure cadmium stannate nanostructures? nih.govtandfonline.com
What is the precise role of defects, such as oxygen vacancies and cadmium interstitials, in determining the material's electrical properties? osti.gov
How can the plasmonic properties of cadmium stannate nanocrystals be tuned for advanced magneto-optical applications? nanoge.org
Addressing these questions is crucial for unlocking the full potential of cadmium stannate and expanding its applications in next-generation technologies. Research continues to focus on areas like doping engineering and the deposition of non-noble metal cocatalysts to further enhance its performance. nih.gov
Properties
CAS No. |
12014-13-0 |
|---|---|
Molecular Formula |
Cl3Os |
Origin of Product |
United States |
Synthesis Methodologies and Fabrication Techniques of Cadmiumstannate
Solution-Based Synthesis Approaches
Solution-based methods are widely utilized for synthesizing cadmium stannate powders, nanostructures, and films due to their versatility and cost-effectiveness. These techniques allow for molecular-level mixing of precursors, leading to high homogeneity in the final product.
The sol-gel process is a versatile chemical solution method used for fabricating cadmium stannate in both powder and thin film forms. ias.ac.inresearchgate.net This technique involves the transition of a system from a liquid "sol" into a solid "gel" phase. Typically, precursors such as cadmium and tin chlorides or alkoxides are dissolved in a suitable solvent. ias.ac.in A complexing agent, like citric acid, is often added to prevent premature precipitation. ias.ac.in The pH of the solution is carefully adjusted, for instance, with aqueous ammonia (B1221849), to control the hydrolysis and condensation reactions. ias.ac.in
For powders, the process involves forming a gel which is then dried and calcined at elevated temperatures. For instance, Cd₂SnO₄ powder has been synthesized via an acrylamide (B121943) sol-gel route, with calcination at 900°C yielding the orthorhombic phase. ias.ac.in The synthesis mechanism often involves the initial decomposition of a Cd-Sn hydroxide (B78521) gel into CdO and SnO₂, followed by the reaction between these oxides at higher temperatures to form cadmium stannate. ias.ac.in
For thin films, the sol is deposited onto a substrate, commonly glass, using techniques like dip-coating or spin-coating. epjap.orgresearchgate.net After deposition, the films are fired at various temperatures and may undergo an annealing step in an inert atmosphere (e.g., N₂) at temperatures around 680°C to improve crystallinity and electrical properties. epjap.org This method can produce polycrystalline Cd₂SnO₄ thin films with high transparency (up to 80%) and high electrical conductivity. epjap.orgresearchgate.net
Table 1: Sol-Gel Synthesis Parameters and Resulting Properties for Cadmium Stannate
| Precursors | Method | Post-Treatment | Resulting Phase | Key Findings | Reference |
|---|---|---|---|---|---|
| Cadmium chloride, Tin chloride | Acrylamide sol-gel (powder) | Calcination at 900°C | Orthorhombic Cd₂SnO₄ | Synthesized powder composed of particles with a narrow size distribution of 1-3 µm. | ias.ac.in |
| Not specified | Dip-coating (thin film) | Fired at various temps, annealed in N₂ at 680°C | Polycrystalline Cd₂SnO₄ | Achieved resistivity of 5 × 10⁻⁴ Ω·cm and Hall mobility of 30 cm²/Vs. | epjap.org |
| Not specified | Dip-coating (thin film) | Not specified | Cubic spinel Cd₂SnO₄ | Films showed 78% optical transmission with a thickness of 0.28 µm. | researchgate.net |
Hydrothermal and solvothermal methods are effective for synthesizing crystalline cadmium stannate nanostructures at moderate temperatures and high pressures. amse.org.cnresearchgate.net These techniques involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions within a sealed vessel, known as an autoclave.
In a typical hydrothermal synthesis of Cd₂SnO₄ nanoparticles, precursors like cadmium chloride and stannous chloride are dissolved in deionized water. amse.org.cn A reducing agent, such as sodium hydroxide, is added to facilitate the reaction. amse.org.cn The mixture is sealed in an autoclave and maintained at a specific temperature (e.g., 80°C) for an extended period (e.g., 24 hours). amse.org.cn The resulting precipitate is then collected, dried, and often calcined at temperatures around 350-674°C to obtain the desired crystalline phase, such as cubic Cd₂SnO₄. amse.org.cnresearchgate.net
These methods allow for good control over the size and morphology of the nanoparticles. For example, cubic Cd₂SnO₄ nanoparticles with sizes around 25 nm have been produced using hydrothermal synthesis. researchgate.net Characterization has shown that increasing the annealing temperature can induce a phase transition from the cubic to the orthorhombic structure, typically above 820°C. researchgate.net Solvothermal methods have also been noted for producing well-aligned one-dimensional CdO nanocrystals, a related binary oxide. iau.ir
Table 2: Hydrothermal Synthesis of Cadmium Stannate Nanostructures
| Precursors | Method | Conditions | Resulting Product | Key Findings | Reference |
|---|---|---|---|---|---|
| Cadmium chloride, Stannous chloride, Sodium hydroxide | Hydrothermal | Dried at 80°C for 24h, calcined at 350°C for 3h | (1-x)CdO-xSnO₂ nanocomposites | Crystallite size in the range of 9.6-19.6 nm; possess both cubic and orthorhombic structures. | amse.org.cn |
| Not specified | Hydrothermal | Annealing up to 820°C | Cubic Cd₂SnO₄ nanoparticles (~25 nm) | Phase transition from cubic to orthorhombic observed at 820°C. | researchgate.net |
Co-precipitation is a straightforward and widely used method for synthesizing cadmium stannate powders. unishivaji.ac.inscirp.org The technique involves the simultaneous precipitation of cadmium and tin species from a precursor solution by adding a precipitating agent. unishivaji.ac.inijraset.com This ensures a high degree of homogeneity in the resulting material.
Common precursors include water-soluble salts like cadmium acetate (B1210297) or cadmium chloride for the cadmium source, and tin(IV) chloride for the tin source. unishivaji.ac.inscirp.org A precipitating agent, such as ammonium (B1175870) carbonate or aqueous ammonia, is added to the solution to induce the formation of an insoluble precipitate, often a mixture of hydroxides or carbonates. unishivaji.ac.inscirp.org The stoichiometric ratio of the cadmium and tin precursors can be adjusted to target either cadmium metastannate (CdSnO₃) or cadmium orthostannate (Cd₂SnO₄). scirp.org
After precipitation, the solid is filtered, washed thoroughly to remove any residual ions, and dried. unishivaji.ac.in A final calcination step at temperatures ranging from 400°C to 1200°C is required to convert the precursor precipitate into the final crystalline cadmium stannate product. unishivaji.ac.inijraset.com This method has been successfully used to produce submicron-sized particles of both CdSnO₃ and Cd₂SnO₄. scirp.org
Table 3: Co-precipitation Synthesis of Cadmium Stannate | Cadmium Precursor | Tin Precursor | Precipitating Agent | Calcination Temp. | Resulting Product | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Cadmium chloride (0.1M) | Stannic chloride pentahydrate (0.1M) | Aqueous ammonia | 400-1200°C for 6 hr | Cd₂SnO₄ | pH adjusted to neutral to preserve hydroxide phases. | unishivaji.ac.in | | Cadmium acetate | Tin(IV) chloride | Ammonium carbonate | Not specified (Thermal Treatment) | CdSnO₃ and Cd₂SnO₄ | Resulted in submicron-sized particles. | scirp.org | | Cadmium chloride | Stannous chloride | Ammonia | 400°C for 2 hr | CdSnO₃ nanoparticles | Simple, low-cost route for hydrogen sensing material. | ijraset.com | | Cadmium acetate dihydrate | Tin chloride dihydrate | Potassium hydroxide | 600°C for 1 hr | Cubic phase Cd₂SnO₄ | Used for antibacterial activity studies. | iosrjournals.org |
Solution combustion synthesis (SCS) is a rapid, energy-efficient technique that utilizes a self-sustaining exothermic reaction to produce fine, often nanocrystalline, oxide powders. nih.govmdpi.com The process involves a homogeneous solution of an oxidizing agent (typically metal nitrates) and a fuel (an organic compound like urea, citric acid, or glycine). nih.govmdpi.com
In the context of cadmium stannate, precursors such as cadmium nitrate (B79036) and tin tetrachloride would be dissolved in a solvent along with a fuel like citric acid. nih.gov Upon heating, the solution dehydrates and ignites, leading to a combustion reaction that generates high temperatures locally for a short duration. This process synthesizes the oxide material directly, often in a single step, and at lower furnace temperatures compared to conventional solid-state reactions. nih.govosti.gov
SCS has been noted as a method for constructing Cd₂SnO₄, with one study showing that a cubic Cd₂SnO₄ phase synthesized at 750°C exhibited superior photocurrent density compared to an orthorhombic phase prepared at 1050°C. nih.gov The technique is advantageous for producing high-purity, complex oxides and allows for efficient doping. osti.gov
Ion-exchange reactions represent a subtle and controlled approach within the synthesis of cadmium stannate, used both for creating precursors and for modifying the final nanocrystals. researchgate.netosti.gov This method can involve the exchange of ions between a solid phase and a solution.
One synthetic route involves an ion-exchange reaction between a water-soluble cadmium salt and sodium stannate to produce cadmium stannate thin films. researchgate.net Another approach uses an ion-exchange process to create nanocube precursors. For instance, CdSnO₃·3H₂O nanocubes have been synthesized via an ion-exchange reaction, which can then be thermally decomposed to form cadmium stannate. ijraset.com
Furthermore, cation-exchange reactions can be performed on pre-synthesized cadmium stannate nanocrystals to precisely tailor their composition and properties. Research has shown that in inverse-spinel Cd₂SnO₄ nanocrystals, the Cd²⁺ ions in different crystallographic sites (tetrahedral and octahedral) can be selectively exchanged. osti.gov For example, Cu⁺ ions can replace tetrahedral Cd²⁺, while In³⁺ ions can substitute for octahedral Cd²⁺. osti.gov This site-selective exchange provides a powerful tool for tuning the material's electronic and plasmonic properties. osti.govosti.gov
Table 4: Ion-Exchange Reactions in Cadmium Stannate Synthesis and Modification
| Reaction Type | Precursors/Reactants | Purpose | Key Findings | Reference |
|---|---|---|---|---|
| Synthesis | Sodium stannate, water-soluble cadmium salt | Thin film formation | Mentioned as a method for obtaining stannates. | researchgate.net |
| Precursor Synthesis | Not specified | Synthesis of CdSnO₃·3H₂O nanocubes | Nanocubes can be thermally decomposed to cadmium stannate. | ijraset.com |
| Cation Exchange | Cd₂SnO₄ NCs, CuCl₂ solution, InAc₃ | Tailoring composition and plasmonic properties | Selective exchange of Cd²⁺ with Cu⁺ and In³⁺ at different crystal sites. | osti.govosti.gov |
Vapor Phase Deposition Techniques for Cadmiumstannate Thin Films
Vapor phase deposition encompasses a group of processes used to deposit high-quality thin films onto a substrate from a vapor. These methods are broadly categorized into Physical Vapor Deposition (PVD) and Chemical Vapor Deposition (CVD). mdpi.com
PVD methods involve the vaporization of a solid material in a vacuum, which then condenses on a substrate to form a thin film. mdpi.com For cadmium stannate, RF (radio frequency) magnetron sputtering is a commonly employed PVD technique. svc.orggoogle.com In this process, a target made of cadmium stannate (or a mixture of cadmium and tin oxides) is bombarded with ions in a plasma, causing atoms to be ejected and deposited onto a substrate. google.comtms.org The properties of the resulting film are highly dependent on parameters such as substrate temperature, sputter gas composition (e.g., pure oxygen), and post-deposition annealing. google.commines.edu Annealing in an Ar/CdS atmosphere has been shown to improve crystallinity and carrier concentration. svc.org Pulsed laser deposition (PLD) is another PVD method where a high-power laser is used to vaporize the target material, which then deposits on the substrate. jst.go.jp
CVD methods involve chemical reactions of volatile precursors on a heated substrate surface to form the desired film. mdpi.com Spray pyrolysis is a popular and cost-effective CVD technique for depositing cadmium stannate films. researchgate.net It involves spraying a solution containing precursors (e.g., cadmium acetate and tin chloride) onto a heated substrate (450-500°C). researchgate.net The droplets undergo pyrolysis upon hitting the hot surface, forming the cadmium stannate film. The crystallinity and phase of the film are strongly influenced by the substrate temperature, with amorphous films forming at lower temperatures (e.g., 450°C) and crystalline orthorhombic phase forming at higher temperatures (e.g., 500°C). researchgate.net
Table 5: Vapor Phase Deposition Techniques for Cadmium Stannate Thin Films
| Technique | Precursors/Target | Deposition/Annealing Conditions | Key Findings | Reference |
|---|---|---|---|---|
| RF Sputtering (PVD) | Cd₂SnO₄ target | Deposition in pure O₂, post-annealing in Ar/CdS at 625°C. | Annealing in Ar/CdS assists crystallization and increases free-carrier concentration. | svc.org |
| RF Sputtering (PVD) | 67 mol % CdO, 33 mol % SnO₂ target | Room temp deposition in O₂, annealed at 680°C. | A reproducible process was developed to fabricate films with resistivity of ~1.5 x 10⁻⁴ Ω·cm. | google.commines.edu |
| Spray Pyrolysis (CVD) | Cadmium acetate, Tin(II) chloride | Substrate temperature of 500°C. | Orthorhombic (111) phase formed; resistivity of 35.6 × 10⁻⁴ Ω·cm. | researchgate.net |
| Pulsed Laser Deposition (PVD) | Not specified | Deposition at room temperature. | Crystalline films with Hall mobility of 25 cm² V⁻¹ s⁻¹ and carrier concentration of 6×10²⁰ cm⁻³ without post-annealing. | jst.go.jp |
Radio Frequency (RF) Sputtering Deposition of Cadmium Stannate
Radio frequency (RF) sputtering is a widely utilized physical vapor deposition (PVD) technique for producing cadmium stannate thin films. This method involves bombarding a target material, typically a sintered ceramic of cadmium and tin oxides, with energetic ions in a plasma. The dislodged atoms then deposit onto a substrate, forming a thin film. RF sputtering offers several advantages, including the ability to coat large substrate areas, good film adhesion, and control over film uniformity and contamination. sci-hub.se
In a typical RF sputtering process for Cd₂SnO₄, a target composed of 67 mol% CdO and 33 mol% SnO₂ is used. google.com The deposition is often carried out in a pure oxygen atmosphere at pressures between 10-20 mTorr, with RF power ranging from 100 to 140 Watts. google.com The substrate can be kept at room temperature or heated to influence the film's properties. svc.orgresearchgate.net As-deposited films are often amorphous and exhibit high sheet resistance. researchgate.netresearchgate.net
Post-deposition annealing is a critical step to crystallize the films and enhance their electrical and optical properties. Annealing in an inert atmosphere like argon or nitrogen, sometimes with the addition of CdS vapor, can significantly improve crystallinity and carrier concentration. svc.orgresearchgate.net Annealing temperatures typically range from 600°C to 635°C. rsc.org This process can induce the formation of a single-phase polycrystalline spinel structure, leading to a dramatic decrease in resistivity. svc.orgrsc.org For instance, resistivities as low as 1.73 × 10⁻⁴ Ω·cm have been achieved after high-temperature annealing. rsc.org
The properties of RF-sputtered cadmium stannate films are highly dependent on deposition and annealing conditions. By optimizing these parameters, it is possible to achieve single-phase polycrystalline films with grain sizes of about 25-50 nm. svc.org These high-quality films can exhibit excellent TCO properties, with sheet resistances as low as 2 Ω/sq for a 6500 Å thick film and optical transmittance of approximately 80% across the visible spectrum. svc.org Mobilities as high as 55 cm²/V·s have been observed in films with carrier concentrations up to 9 × 10²⁰ cm⁻³. svc.org
Table 1: Properties of RF Sputtered Cadmium Stannate Films
| Property | As-Deposited | Annealed | Reference |
|---|---|---|---|
| Structure | Amorphous | Polycrystalline (Spinel) | researchgate.netresearchgate.net |
| Resistivity | High | As low as 1.73 × 10⁻⁴ Ω·cm | rsc.org |
| Mobility | - | >50 cm² V⁻¹ s⁻¹ | researchgate.net |
| Carrier Density | - | ~7 × 10²⁰ cm⁻³ | researchgate.net |
| Optical Transmittance | - | ~80-95% | svc.orgresearchgate.net |
Chemical Vapor Deposition (CVD) of Cadmium Stannate
Chemical Vapor Deposition (CVD) is a process where a substrate is exposed to volatile precursors that react or decompose on the substrate surface to produce a high-quality, solid thin film. wikipedia.org This technique is widely used in the semiconductor industry for depositing various materials, including oxides. wikipedia.orgavs.org A variation of this technique is Plasma-Enhanced Chemical Vapor Deposition (PECVD), which utilizes a plasma to decompose the precursor gases at lower temperatures than conventional CVD. impactcoatings.com While the search results mention CVD in the context of transparent conducting oxides and its use in conjunction with cadmium stannate in device structures, specific details on the direct synthesis of cadmium stannate films via CVD are limited. avs.orgoregonstate.edu
Spray Pyrolysis Deposition of Cadmium Stannate Thin Films
Spray pyrolysis is a cost-effective and scalable technique for depositing thin films over large areas without the need for a vacuum system. researchgate.net The process involves spraying a solution containing precursor salts onto a heated substrate, where the precursors decompose and react to form the desired compound. annualreviews.org
For the deposition of cadmium stannate, aqueous solutions of cadmium acetate and tin(II) chloride are commonly used as precursors. researchgate.netresearchgate.netarxiv.org A small amount of hydrochloric acid is often added to ensure a clear solution. arxiv.org The substrate temperature is a critical parameter that significantly influences the phase and crystallinity of the resulting film. Substrate temperatures above 800°C tend to produce the Cd₂SnO₄ phase, while temperatures below this can lead to the formation of CdSnO₃. annualreviews.org Films deposited at temperatures between 400°C and 500°C may initially be translucent or opaque. annualreviews.org
Research has shown that at a substrate temperature of 500°C, a polycrystalline orthorhombic phase of Cd₂SnO₄ can be formed. researchgate.netresearchgate.net In contrast, films deposited at 450°C are often amorphous. researchgate.netresearchgate.net Film formation may not occur at all at lower temperatures, typically between 300°C and 375°C. researchgate.netresearchgate.net The Cd/Sn ratio in the precursor solution also plays a role; whitish and rough films can result at lower substrate temperatures (below 410°C) when trying to achieve a higher Cd/Sn ratio, which is attributed to insufficient thermal energy for the pyrolysis of the precursor salts. researchgate.net
Post-deposition annealing can further improve the film properties. For example, annealing in a vacuum at 600°C for 30 minutes can increase the average grain size and enhance the electrical and optical characteristics. researchgate.net Films prepared by spray pyrolysis can achieve an average optical transmittance of around 86% for a 400 nm thick film, with a minimum resistivity of 35.6 × 10⁻⁴ Ω·cm. researchgate.net The optical band gap of these films typically varies from 2.7 to 2.94 eV. researchgate.net
Table 2: Influence of Substrate Temperature on Spray Pyrolyzed Cadmium Stannate Films
| Substrate Temperature (°C) | Film Characteristics | Resulting Phase | Reference |
|---|---|---|---|
| > 800 | - | Cd₂SnO₄ | annualreviews.org |
| < 800 | - | CdSnO₃ | annualreviews.org |
| 525 | Polycrystalline with cubic structure | - | researchgate.net |
| 500 | Orthorhombic (1 1 1) phase, smooth surface | Cd₂SnO₄ | researchgate.netresearchgate.net |
| 450 | Amorphous | - | researchgate.netresearchgate.net |
| 400 - 500 | Translucent or opaque coatings | - | annualreviews.org |
| 300 - 375 | No film formation | - | researchgate.netresearchgate.net |
Pulsed Laser Deposition of Cadmium Stannate
Pulsed Laser Deposition (PLD) is a thin film deposition technique where a high-power pulsed laser beam is focused inside a vacuum chamber to strike a target of the material to be deposited. The material is vaporized from the target and deposits as a thin film on a substrate.
Cadmium stannate thin films have been successfully deposited on glass substrates at room temperature using a pulsed Nd:YAG laser. nii.ac.jpjst.go.jpresearchgate.net A significant advantage of this method is the ability to produce crystalline films without the need for post-deposition thermal annealing. jst.go.jpresearchgate.net The resulting films are highly oriented in the (311) direction. jst.go.jpresearchgate.net
PLD-grown Cd₂SnO₄ films exhibit impressive electrical and optical properties. They have shown a Hall mobility of 25 cm² V⁻¹ s⁻¹ and a carrier concentration of 6×10²⁰ cm⁻³, which corresponds to a high conductivity of 2.4×10³ S cm⁻¹. jst.go.jpresearchgate.net These films also demonstrate an average optical transmission of 70% in the visible region and have an optical band gap of approximately 3.18 eV. jst.go.jpresearchgate.net
Solid-State and Thermal Processing Routes for Cadmium Stannate
Bulk synthesis of cadmium stannate is typically achieved through high-temperature reactions, which are essential for producing the starting materials for techniques like sputtering.
High-Temperature Solid-State Reactions for Bulk Cadmium Stannate
High-temperature solid-state reactions are a conventional method for synthesizing polycrystalline powders. science.gov This technique involves the intimate mixing of precursor powders, such as binary oxides and carbonates, followed by heating at elevated temperatures to facilitate diffusion and reaction between the solid particles. core.ac.uk For instance, sputtering targets of orthorhombic Cd₂SnO₄ are prepared by chemically reacting CdO and SnO₂ at high temperature and pressure. google.com
The reactivity in solid-state reactions can be enhanced by using precursor powders with very fine particle sizes, which shortens the diffusion path for the ions. nist.gov This can potentially lower the required reaction temperatures and pressures. nist.gov The process generally involves grinding the reactant powders, pressing them into pellets, and then firing them at high temperatures, sometimes in a controlled atmosphere. nist.gov
Thermal Treatment of Coprecipitated Salts in this compound Synthesis
The synthesis of cadmium stannate (both CdSnO3 and Cd2SnO4) can be effectively achieved through the thermal treatment of coprecipitated salts. scirp.orgresearchgate.net This method is a common approach for producing fine powders of the compound. smolecule.com The process generally involves the precipitation of cadmium and tin hydroxides from a solution containing their respective salts, followed by calcination at elevated temperatures. tandfonline.com
In a typical procedure, initial components such as tin (IV) chloride and cadmium acetate are used, with ammonium carbonate acting as a precipitant. scirp.orgresearchgate.net The resulting coprecipitated compounds are then subjected to thermal analysis, including thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), to understand their thermolysis behavior. scirp.orgresearchgate.net X-ray diffraction (XRD) and scanning electron microscopy (SEM) are employed to study the products of the thermal treatment. scirp.orgresearchgate.net
The formation of cadmium stannate occurs under relatively mild thermal treatment conditions, yielding submicron-sized particles. scirp.orgresearchgate.net For instance, the synthesis of CdSnO3 nanoparticles has been demonstrated through a simple co-precipitation route using cadmium chloride and stannous chloride as precursors and ammonia to control the pH. ijraset.com The resulting cadmium hydroxyl stannate powder is then washed and calcined to obtain the desired nanostructure. ijraset.com
The thermal treatment of mixtures of cadmium oxide and tin oxide at high temperatures, around 1300 K, also facilitates the formation of cadmium stannate via solid-state reactions. smolecule.com However, the coprecipitation method followed by thermal treatment is often preferred as it can be less time-consuming and require lower temperatures compared to conventional solid-phase synthesis from individual oxides. researchgate.net
Hybrid-Microwave Annealing for this compound Formation
Hybrid-microwave annealing (HMA) has emerged as a rapid and efficient technique for the synthesis of cadmium stannate thin films. researchgate.netrsc.orgnih.gov This method combines direct microwave heating with additional heating from a microwave-absorbing material, known as a susceptor, to ensure uniform temperature distribution. acs.orgresearchgate.net HMA offers several advantages over conventional thermal annealing (CTA), including the ability to achieve high crystallinity with fewer defects, preservation of nanostructures, and reduced damage to substrates like transparent conducting oxides (TCOs). acs.orgresearchgate.net
In the context of cadmium stannate, HMA has been utilized to fabricate photoanodes with unique, worm-like porous nanostructures. researchgate.netrsc.orgnih.gov A study demonstrated that direct HMA for just 8 minutes can produce cubic Cd2SnO4 thin films with a large interfacial surface area and a high degree of phase crystallinity. researchgate.netrsc.org This is a significant improvement over the hours-long processes typically required for CTA. nih.gov
The process often begins with the deposition of a precursor solution onto a substrate. For example, a solution containing tin tetrachloride, cadmium nitrate, and citric acid dissolved in anhydrous ethanol (B145695) can be drop-cast onto a fluorine-doped tin oxide (FTO) substrate. nih.gov After drying, the film is subjected to HMA. nih.gov The rapid heating in HMA is believed to contribute to the formation of highly crystalline structures while minimizing the undesirable sintering of crystals that can occur during CTA. acs.org Research has shown that HMA-treated Cd2SnO4 films exhibit significantly enhanced photoelectrochemical performance compared to those treated with CTA alone or a combination of CTA and HMA. researchgate.netrsc.org
Nanostructure Fabrication and Morphological Control in this compound Systems
The fabrication of cadmium stannate with controlled nanostructures and morphologies is crucial for its application in various technologies.
Engineering of this compound Nanocubes and Nanoparticles
The synthesis of cadmium stannate nanocrystals, including nanocubes and nanoparticles, has been achieved through various chemical methods. iosrjournals.orgosti.govacs.organl.gov Colloidal synthesis routes, often employing standard Schlenk line techniques under an inert atmosphere, allow for the production of inverse spinel-type Cd2SnO4 nanocrystals. osti.govacs.organl.gov In a typical synthesis, precursors like cadmium acetylacetonate (B107027) (Cd(acac)2) and tin acetate (Sn(ac)4) are reacted in a high-boiling point solvent such as 1-octadecene (B91540) (ODE) with a capping agent like oleylamine (B85491) (OLAC). osti.gov The reaction mixture is heated to reflux to induce the formation of the nanocrystals. osti.gov
The chemical precipitation method is another effective technique for synthesizing Cd2SnO4 nanoparticles. iosrjournals.org This approach involves dissolving stoichiometric amounts of cadmium acetate dihydrate and tin chloride dihydrate in deionized water. iosrjournals.org A precipitating agent, such as a potassium hydroxide (KOH) solution, is then added to form a precipitate, which is subsequently washed, dried, and annealed to obtain the final nanoparticle structure. iosrjournals.org For example, annealing at 600°C for one hour has been shown to produce cubic phase Cd2SnO4 nanoparticles. iosrjournals.org
Similarly, CdSnO3 nanoparticles have been synthesized via a simple co-precipitation method using cadmium chloride and stannous chloride as precursors. ijraset.com The morphology and size of the resulting nanoparticles can be influenced by the reaction conditions.
Below is a table summarizing the synthesis of Cadmium Stannate nanoparticles:
| Precursors | Method | Resulting Nanostructure | Reference |
| Cadmium acetate dihydrate, Tin chloride dihydrate | Chemical Precipitation | Cubic phase Cd2SnO4 nanoparticles | iosrjournals.org |
| Cadmium chloride, Stannous chloride | Co-precipitation | CdSnO3 nanoparticles | ijraset.com |
| Cadmium acetylacetonate, Tin acetate | Colloidal Synthesis | Inverse spinel-type Cd2SnO4 nanocrystals | osti.gov |
Control of Porosity and Specific Surface Area in this compound
Controlling the porosity and specific surface area of cadmium stannate is critical for applications such as catalysis and sensing. The synthesis method plays a significant role in determining these properties.
Hybrid-microwave annealing (HMA) has been shown to be a particularly effective technique for creating highly porous cadmium stannate structures. researchgate.netrsc.org Direct HMA treatment of precursor films can result in the formation of unique worm-like and highly porous nanostructures with a large interfacial surface area. researchgate.netrsc.org This is in contrast to conventional thermal annealing, which can lead to denser structures due to crystal sintering. acs.org
A polymeric precursor approach can also influence the porosity of the resulting cadmium stannate. The thermal treatment of a polymeric precursor can lead to the volatilization of cadmium compounds, which, if not controlled, can result in inhomogeneous and porous surfaces. psu.edu However, by implementing a thermal pretreatment step, a more homogeneous distribution of cadmium can be achieved, leading to a denser surface. psu.edu
The chemical precipitation method can also yield porous morphologies. For instance, scanning electron microscopy of cadmium stannate synthesized by this method has revealed agglomerated particles with a porous structure. iosrjournals.org
The following table outlines methods for controlling porosity in Cadmium Stannate:
| Method | Key Parameters | Resulting Morphology | Reference |
| Hybrid-Microwave Annealing | Direct HMA for 8 minutes | Worm-like, highly porous nanostructures | researchgate.netrsc.org |
| Polymeric Precursor Route | Thermal pretreatment at 200°C before firing | Dense surface | psu.edu |
| Chemical Precipitation | - | Agglomerated particles with porous morphology | iosrjournals.org |
Nanoimprint Patterning of this compound Films
Nanoimprint lithography (NIL) is a high-throughput technique used to create nanoscale patterns on various materials, including cadmium stannate films. psu.edursc.orgresearchgate.net This method involves using a mold to mechanically deform an imprint resist, creating a replica of the mold's pattern. zu.edu.pk
For cadmium stannate, a thermal imprint process using polydimethylsiloxane (B3030410) (PDMS) molds has been successfully employed to pattern thin films in the sub-micrometer range. psu.edursc.org The process typically starts with the deposition of a polymeric precursor solution of cadmium stannate onto a substrate via spin coating. psu.edursc.org This precursor film is then imprinted with the PDMS mold under thermal conditions. psu.edu Subsequent firing of the imprinted film results in a patterned cadmium stannate layer. psu.edu
This technique allows for the creation of homogeneous imprints with minimum feature sizes down to 350 nm. psu.edu The electrical conductivity of the material is maintained after the imprinting process. For example, an imprinted CTO film prepared from a precursor with a Cd:Sn ratio of 4:1 and fired at 700°C exhibited a sheet resistance of 235 Ω. psu.edu Nanoimprint patterning is a crucial step for fabricating nanostructured electrodes for optoelectronic devices. psu.eduresearchgate.net
Development of Three-Dimensional this compound Architectures
The development of three-dimensional (3D) architectures of cadmium stannate is an area of growing interest, driven by the potential for enhanced performance in various applications. While specific research on 3D cadmium stannate architectures is emerging, general principles of 3D nanostructure fabrication can be applied.
Techniques for creating 3D structures in other materials, which could be adapted for cadmium stannate, include self-assembly of nanoparticles, template-assisted growth, and advanced lithography methods. For instance, the self-assembly of cadmium-based coordination polymers can lead to the formation of 3D layer-type network architectures through interactions like π–π stacking. mdpi.com Another approach involves using interconnected crack networks formed by the desiccation of colloidal layers as self-forming templates. jncasr.ac.in A desired material can be deposited into these cracks, and after removing the template, a 3D network of the material remains. jncasr.ac.in
While direct examples of complex 3D cadmium stannate architectures are still being explored, the foundational synthesis and patterning techniques discussed previously provide the tools necessary for their future development. The ability to create porous structures, nanoparticles, and patterned films are all steps towards building more complex, three-dimensional systems. researchgate.netrsc.orgpsu.edu
Advanced Structural and Microstructural Characterization of Cadmiumstannate
Crystalline Phase Analysis and Polymorphism in Cadmiumstannate
Cadmium stannate is known to exhibit polymorphism, existing in different crystalline forms, primarily cubic and orthorhombic structures. yu.edu.joiosrjournals.org The specific phase obtained depends significantly on the synthesis method and processing conditions, such as temperature. yu.edu.joiosrjournals.org
X-ray Diffraction (XRD) for this compound Crystal Structure Determination
X-ray diffraction (XRD) is a fundamental technique for identifying the crystalline phases and determining the structural parameters of cadmium stannate. XRD patterns provide information on the crystal structure, preferred orientation, and crystallite size.
Cadmium stannate commonly crystallizes in two main structures: a cubic spinel structure and an orthorhombic structure. yu.edu.joiucr.org The cubic phase is often observed in thin films prepared by methods like sputtering, while the orthorhombic phase is typical for bulk materials synthesized at higher temperatures. iucr.org For instance, cadmium stannate films prepared by spray pyrolysis can show a cubic structure at lower temperatures and transition to an orthorhombic structure at higher temperatures. yu.edu.jo
The preferred orientation of the crystal planes can be influenced by the deposition technique and parameters. For example, Cd₂SnO₄ thin films prepared by d.c. reactive sputtering often show a preferential orientation along the (111) plane. researchgate.net Similarly, spin-coated films also exhibit a preferred orientation along the (311) plane, corresponding to the inverse spinel cubic phase. researchgate.netmanipal.edu In contrast, films prepared by spray pyrolysis at 500°C have shown a preferred (111) orientation of the orthorhombic structure. arxiv.org
The synthesis method significantly impacts the resulting crystalline phase. Cadmium stannate prepared by solid-state reaction typically yields the orthorhombic phase (space group Pbam). researchgate.net In contrast, techniques like sputtering and high-temperature, high-pressure procedures can produce the cubic spinel form. iucr.org The table below summarizes the findings from various studies on the crystal structure of cadmium stannate using XRD.
Table 1: Summary of XRD Findings for Cadmium Stannate
| Preparation Method | Observed Crystal Structure(s) | Preferred Orientation | Reference(s) |
|---|---|---|---|
| RF Magnetron Sputtering | Amorphous to cubic spinel with increasing RF power | (311) | sci-hub.se |
| Solvothermal | Orthorhombic | (110), (130), (111) | rsc.org |
| Spray Pyrolysis | Polycrystalline with Cd₂SnO₄, CdSnO₃, and SnO₂ phases | - | yu.edu.jo |
| DC Reactive Sputtering | Polycrystalline cubic | (111) | researchgate.net |
| Chemical Co-precipitation | Rhombohedral to spinel cubic with increasing calcining temperature | - | researchgate.net |
| Hydrothermal | Cubic | - | researchgate.net |
| Solid-State Reaction | Orthorhombic | - | researchgate.netrsc.org |
Phase Transition Phenomena in this compound
Cadmium stannate undergoes phase transitions influenced by factors such as temperature and preparation conditions. A common transition is from an amorphous to a crystalline state. For example, Cd₂SnO₄ thin films deposited by RF magnetron sputtering are initially amorphous and crystallize into a spinel structure upon increasing the RF power. sci-hub.seresearchgate.net Similarly, as-deposited films from RF sputtering are often amorphous and require annealing to achieve a crystalline structure. arxiv.org
A transition from a cubic to an orthorhombic phase is also well-documented. Cadmium stannate can exist in a cubic phase at lower temperatures (up to 750°C) and transforms to an orthorhombic phase at higher temperatures (above 1000°C). iosrjournals.org Thermo-gravimetric/differential thermal analyses of hydrothermally synthesized cubic Cd₂SnO₄ nanoparticles confirmed this phase transition, showing a peak corresponding to the cubic phase at 674°C and another at 820°C indicating the transition to the orthorhombic phase. researchgate.net The use of eutectic NaCl/KCl mixture salts in synthesis has also demonstrated the formation of cubic and orthorhombic Cd₂SnO₄ microcrystals at 900°C, with the duration of heating influencing the resulting phase. nih.gov
Furthermore, annealing is a critical step for inducing crystallization and phase changes. Annealing as-deposited amorphous films in various atmospheres can lead to the formation of polycrystalline films. arxiv.org Post-deposition annealing is crucial for forming a single-phase spinel structure, which is vital for optimal properties. researchgate.net
Microscopic and Morphological Investigations of this compound Materials
Understanding the surface morphology and microstructure of cadmium stannate is essential for its application in devices like solar cells and sensors. Techniques such as Atomic Force Microscopy (AFM), Field Emission Scanning Electron Microscopy (FESEM), and Transmission Electron Microscopy (TEM) provide detailed insights into the surface topography, grain structure, and nanoscale features of these materials.
Atomic Force Microscopy (AFM) of this compound Thin Films
Atomic Force Microscopy (AFM) is a powerful tool for characterizing the surface topography and roughness of cadmium stannate thin films at the nanoscale. Studies have shown that the surface morphology is highly dependent on the deposition technique and subsequent treatments.
For instance, Cd₂SnO₄ thin films deposited by RF magnetron sputtering exhibit smooth surfaces with nano-sized grains. sci-hub.seresearchgate.net The root-mean-square (RMS) surface roughness of these films can be controlled by deposition parameters, with reported values ranging from 2.43 to 5.32 nm. sci-hub.se In another study, Cd₂SnO₄ films produced by sputtering showed an average surface roughness of approximately 20 Å, which is an order of magnitude lower than that of SnO₂ films. nrel.gov This smoothness is advantageous for device applications. nrel.gov
The effect of annealing on surface morphology has also been investigated. AFM images of RF magnetron sputtered films revealed changes in the nanoscale morphology with increasing annealing temperature. scirp.org Similarly, spin-coated Cd₂SnO₄ thin films showed a surface roughness in the range of 3–40 nm, with uniformly distributed grains and no cracks. researchgate.netmanipal.edu
The table below presents a summary of surface roughness data obtained from AFM studies on cadmium stannate thin films prepared by different methods.
Table 2: Surface Roughness of Cadmium Stannate Thin Films Measured by AFM
| Deposition Method | Annealing/Deposition Conditions | Average/RMS Roughness | Reference(s) |
|---|---|---|---|
| RF Magnetron Sputtering | Varied RF power (100-200 W) | 2.43–5.32 nm (RMS) | sci-hub.se |
| Sputtering | Annealed | ~20 Å | nrel.gov |
| Spin Coating | Annealed at 450 and 500 °C | 3–40 nm | researchgate.netmanipal.edu |
| RF Magnetron Sputtering | Annealed at different temperatures | Morphology change observed | scirp.org |
Field Emission Scanning Electron Microscopy (FESEM) in this compound Studies
Field Emission Scanning Electron Microscopy (FESEM) provides high-resolution images of the surface morphology and microstructure of cadmium stannate materials. FESEM studies have revealed diverse morphologies, including nanoparticles, nanosheets, and nanorods, depending on the synthesis route.
For example, a CdS/Cd₂SnO₄ composite synthesized via a solvothermal method showed spherical assemblies with an average diameter of ~2μm, which were composed of nanosheets with a thickness of 20-50 nm. rsc.org In another study, Cd₂SnO₄ thin films prepared by spray pyrolysis exhibited nanorods with diameters of around 266 nm. yu.edu.jo The morphology could be further tailored; at different precursor ratios, the structure changed to small spherical particles attached to radially branched laminate structures. yu.edu.jo
FESEM has also been used to observe the morphology of hydrothermally synthesized cubic Cd₂SnO₄ nanoparticles, which were found to have a cubic shape with a size of approximately 25 nm. researchgate.net Similarly, spin-coated Cd₂SnO₄ films showed uniformly distributed grains without cracks. researchgate.netmanipal.edu FESEM images of Cd₂SnO₄ nanoparticles prepared by a sol-gel technique also showed cubic structures with some irregularities. grafiati.com
Transmission Electron Microscopy (TEM) for Nanoscale this compound Characterization
Transmission Electron Microscopy (TEM) offers even higher resolution imaging, allowing for the characterization of cadmium stannate at the nanoscale, including the visualization of crystal lattice fringes and the determination of particle size and shape.
TEM analysis of a CdS/Cd₂SnO₄ composite revealed nanoparticles with a size of about 5 nm aggregated on the surface of nanosheets. rsc.org High-resolution TEM (HRTEM) images showed clear lattice fringes, confirming the crystalline nature of the sample. rsc.org The measured fringe intervals corresponded to the d-spacing of the (101) planes of hexagonal CdS and the (130) planes of orthorhombic Cd₂SnO₄. rsc.org
In another investigation, hydrothermally synthesized Cd₂SnO₄ nanoparticles were shown by TEM to have a cubic morphology with a size of around 25 nm. researchgate.net Similarly, TEM images of Cd₂SnO₄ nanoparticles synthesized by a solution combustion method revealed a spherical morphology with an average diameter of 30 nm for both cubic and orthorhombic phases. researchgate.net HRTEM of Fe-doped Cd₂SnO₄ nanoparticles showed a lattice d-spacing of 0.354 nm, corresponding to the (2 2 0) plane of Cd₂SnO₄. sid.ir The selected area electron diffraction (SAED) patterns confirmed the cubic crystal structure. sid.ir
Surface Roughness Analysis of this compound Films
The surface morphology and roughness of cadmium stannate (Cd₂SnO₄) thin films are critical parameters that influence their performance in various optoelectronic applications. Atomic Force Microscopy (AFM) is the primary technique employed to quantitatively assess the surface topography. The root mean square (RMS) roughness is a key metric derived from AFM analysis, providing a statistical measure of the surface irregularities.
Research has shown that the surface roughness of Cd₂SnO₄ films is highly dependent on the deposition parameters and post-deposition treatments. For instance, films deposited by RF magnetron sputtering exhibit a change in surface roughness with varying RF power. In one study, the RMS roughness of as-deposited films was found to increase from 2.43 nm to 5.32 nm as the RF power was increased from 100 W to 200 W. nih.gov This suggests that higher sputtering power can lead to the formation of thicker films with larger grain sizes, consequently increasing the surface roughness. nih.gov Despite this increase, the surfaces are generally considered highly smooth and uniform. nih.gov
Annealing temperature also plays a significant role in modifying the surface roughness. For Cd₂SnO₄ thin films with a thickness of 228.5 nm, the RMS roughness was observed to increase from 2.84 nm to 33.19 nm as the annealing temperature was raised from 150°C to 550°C. msu.ru This is attributed to the increase in grain size at higher annealing temperatures. msu.ru In contrast, another study reported exceptionally smooth surfaces with an RMS roughness of less than 0.5 nm for films annealed at 500°C. researchgate.net
Compared to other transparent conducting oxides like fluorine-doped tin oxide (FTO), cadmium stannate films often exhibit a smoother surface. One investigation revealed that while an FTO substrate had an RMS roughness of 12.2 nm, a Cd₂SnO₄ film deposited on it had a significantly lower roughness of 7.24 nm. researchgate.net This inherent smoothness is advantageous for applications such as solar cells, where a uniform interface is crucial for efficient charge transport and to prevent the formation of pinholes in subsequent layers. osti.gov
The following table summarizes the RMS surface roughness of cadmium stannate films obtained under different experimental conditions.
| Deposition/Annealing Conditions | Film Thickness | RMS Roughness (nm) | Reference |
|---|---|---|---|
| RF Sputtering at 100 W | Not Specified | 2.43 | nih.gov |
| RF Sputtering at 150 W | Not Specified | 3.11 | nih.gov |
| RF Sputtering at 200 W | Not Specified | 5.32 | nih.gov |
| Annealed at 150°C | 228.5 nm | 2.84 | msu.ru |
| Annealed at 250°C | 228.5 nm | 8.63 | msu.ru |
| Annealed at 380°C | 228.5 nm | 15.42 | msu.ru |
| Annealed at 450°C | 228.5 nm | 21.17 | msu.ru |
| Annealed at 550°C | 228.5 nm | 33.19 | msu.ru |
| Annealed at 500°C | 300 nm - 1 µm | < 0.5 | researchgate.net |
| As-deposited | Not Specified | ~2.0 | osti.gov |
| Annealed film | Not Specified | ~3.2 | nih.gov |
Defect Chemistry and Non-Stoichiometry in this compound
The electrical and optical properties of cadmium stannate are intrinsically linked to its defect chemistry and non-stoichiometry. Point defects, such as oxygen vacancies and antisite defects, are the most common and play a crucial role in determining the material's conductivity and transparency.
Oxygen Vacancy Characterization in this compound
Oxygen vacancies are widely considered to be a primary native donor defect in cadmium stannate, contributing to its n-type conductivity. researchgate.net The characterization of these vacancies is often performed using a combination of spectroscopic techniques and computational modeling.
X-ray Photoelectron Spectroscopy (XPS) is a powerful tool for investigating the presence and relative concentration of oxygen vacancies. The high-resolution O 1s XPS spectrum of cadmium stannate can be deconvoluted into multiple peaks, each corresponding to a different chemical state of oxygen. Typically, the spectrum is fitted with three peaks:
Lattice Oxygen (OL): This peak, located at the lowest binding energy (around 530.1 eV), corresponds to O²⁻ ions in the regular crystal lattice. nih.gov
Oxygen Vacancies (OV): A peak at a slightly higher binding energy (around 531.4 eV) is attributed to oxygen-deficient regions within the material. nih.gov
Chemisorbed/Dissociated Oxygen Species (OC): The peak at the highest binding energy (around 532.5 eV) is associated with loosely bound oxygen species on the surface, such as adsorbed O₂ or H₂O. nih.gov
The relative area of the OV peak provides a semi-quantitative measure of the oxygen vacancy concentration. Studies have shown that the atomic ratio of these oxygen vacancy states can be significant, indicating a substantial proportion of native structural defects. nih.gov
Photoluminescence (PL) spectroscopy also offers insights into defect states. A high-intensity green emission peak observed around 523-563 nm in the PL spectra of cadmium stannate is often attributed to the recombination of holes with ionized oxygen vacancies. nih.gov The intensity of this emission can be correlated with the density of oxygen vacancy defect states. nih.gov
The following table presents the binding energies associated with different oxygen species in cadmium stannate as determined by XPS.
| Oxygen Species | Binding Energy (eV) | Reference |
|---|---|---|
| Lattice Oxygen (OL) | ~530.1 | nih.gov |
| Oxygen Vacancies (OV) | ~531.4 | nih.gov |
| Chemisorbed Oxygen (OC) | ~532.5 | nih.gov |
Antisite Defect Analysis in this compound
Antisite defects, where a cation occupies the crystallographic site of another cation, are another important type of point defect in cadmium stannate. First-principles total energy calculations have been instrumental in analyzing the formation and impact of these defects.
The presence of SnCd antisite defects can also be inferred from photoluminescence (PL) spectroscopy. An emission peak observed at approximately 2.74 eV in the PL spectrum of cadmium stannate has been attributed to this intrinsic defect. researchgate.net
The following table summarizes the key findings related to the SnCd antisite defect in cadmium stannate.
| Defect Property | Finding | Characterization Method | Reference |
|---|---|---|---|
| Defect Type | Tin-on-Cadmium (SnCd) | First-Principles Calculations | researchgate.netscispace.com |
| Electrical Nature | Shallow Donor | First-Principles Calculations | researchgate.net |
| Energy Level | 0.05 eV below Conduction Band Minimum | First-Principles Calculations | researchgate.net |
| Formation Condition | Favored under Cd-rich conditions | First-Principles Calculations | researchgate.netscispace.com |
| Photoluminescence Signature | Emission peak at ~2.74 eV | Photoluminescence Spectroscopy | researchgate.net |
Theoretical and Computational Investigations of Cadmiumstannate
Electronic Structure Calculations of Cadmiumstannate
The electronic structure dictates the fundamental electrical and optical behavior of Cd₂SnO₄. Computational methods allow for a detailed analysis of its band structure, density of states, and other key electronic parameters.
Density functional theory (DFT) is the primary computational tool for investigating the properties of cadmium stannate. mdpi.comresearchgate.net Studies employ various software packages, such as Quantum Espresso and VASP, to perform these calculations. sci-hub.boxrsc.orgrsc.org Different approximations for the exchange-correlation functional are utilized, including the Local Density Approximation (LDA) and the Generalized Gradient Approximation (GGA). sci-hub.boxresearchgate.netrsc.org The GGA, in particular, has been noted for slightly overestimating lattice parameters. mdpi.com To address the common issue of band gap underestimation in standard DFT, methods like the GGA+U approach (where a Hubbard U term is added) are also implemented. rsc.orgresearchgate.net
| Parameter | Details | Source Index |
|---|---|---|
| Primary Method | Density Functional Theory (DFT) | mdpi.comresearchgate.net |
| Software Packages | Quantum Espresso, VASP | sci-hub.boxrsc.orgrsc.org |
| Functionals | LDA, GGA, PBE, GGA+U | mdpi.comsci-hub.boxrsc.org |
| Pseudopotentials | Ultrasoft Pseudopotentials (USPP) | sci-hub.boxresearchgate.net |
Standard local and semilocal exchange-correlation functionals like the Perdew-Burke-Ernzerhof (PBE) are known to severely underestimate the band gap of semiconductors. mdpi.com For instance, a calculation using the PBE functional yielded a band gap of only 0.381 eV for Cd₂SnO₄, which is significantly lower than experimental values. mdpi.comresearchgate.net To overcome this limitation, hybrid functionals such as Heyd-Scuseria-Ernzerhof (HSE) are employed. mdpi.comresearchgate.net The inclusion of a portion of exact Hartree-Fock exchange in hybrid functionals provides a much more accurate description of the electronic structure. mdpi.comrsc.org Using the HSE functional, the calculated band gap for Cd₂SnO₄ was corrected to 3.13 eV, a value that aligns well with experimental findings. mdpi.comresearchgate.net
In these computational models, ultrasoft pseudopotentials are frequently used to describe the interaction between core and valence electrons, which allows for calculations to be performed with a lower kinetic energy cutoff, saving computational resources. sci-hub.boxresearchgate.net
Band structure calculations reveal that Cd₂SnO₄ is a direct band gap semiconductor. mdpi.comrsc.org This means the valence band maximum (VBM) and the conduction band minimum (CBM) occur at the same point in the Brillouin zone, which is favorable for optoelectronic applications. mdpi.com Some studies report this direct gap at the Γ point, while others place it at the Y-Y point. mdpi.comrsc.org
Analysis of the partial density of states (PDOS) provides insight into the orbital contributions to the electronic bands. researchgate.net The top of the valence band is predominantly composed of O 2p states, with some contribution from Cd 4d states. researchgate.netresearchgate.net The bottom of the conduction band is mainly formed by an overlap of Cd 5s and O 2p states, with smaller contributions from Sn 5s and 5p orbitals. researchgate.netresearchgate.net The nature of these dominant states, particularly the highly delocalized s-orbitals, influences the material's properties, such as its tolerance to defects. mdpi.com
The carrier effective mass (m*) is a critical parameter that influences electron mobility. mines.edu Theoretical and experimental studies have been conducted to determine this value for Cd₂SnO₄. By combining measurements from the Seebeck, Nernst, Hall, and conductivity coefficients, the effective mass was determined to be in the range of 0.31 to 0.35 m₀ (where m₀ is the free electron mass), depending on the Fermi level. mines.edu Other estimates from optical data and the Drude free electron model also place the effective mass at approximately 0.35 m₀. mines.eduscispace.com These values, while not considered unusually low compared to other transparent conducting oxides, are a key factor in the material's high mobility. mines.eduosti.gov The low effective mass is associated with the high curvature of the conduction band, which in turn is related to the delocalized nature of the s-orbitals that form the band. mdpi.com
| Method of Determination | Effective Mass (m*) | Source Index |
|---|---|---|
| Seebeck/Nernst/Hall Coefficients | 0.31 - 0.35 m₀ | mines.edu |
| Drude Free Electron Model | ~0.35 m₀ | mines.eduscispace.com |
| Burstein-Moss Shift | Agrees with Drude result | mines.edu |
Theoretical calculations can determine the position of the Fermi energy level (E_F). mdpi.comresearchgate.net Studies show that the Fermi level's position is highly sensitive to processing conditions and doping. rsc.orgresearchgate.net For as-deposited films, the Fermi level is located 1.7 eV above the valence band maximum. researchgate.net Upon annealing in different atmospheres, this position can shift significantly, moving to 2.98 eV for films annealed in Argon and 3.21 eV for those annealed in an Ar/CdS atmosphere. researchgate.net
Doping also critically influences the Fermi level. rsc.orgresearchgate.net In theoretical studies of Lanthanum-doped Cd₂SnO₄, the introduction of the dopant causes the Fermi level to enter and overlap with the conduction band. rsc.orgresearchgate.netresearchgate.net This shift enhances the material's conductivity. rsc.orgresearchgate.net The conduction band itself has been found to be parabolic, single-valleyed, and approximately isotropic. mines.edu
Defect Formation and Doping Mechanism Theory in this compound
First-principles calculations are essential for understanding the formation of native point defects and the mechanisms of doping in Cd₂SnO₄. rsc.orgresearchgate.net These defects are the primary source of charge carriers in this n-type semiconductor. rsc.org The formation energy of a defect is calculated to determine its likelihood of forming under specific chemical potential conditions (e.g., Cd-rich or O-rich). rsc.orgresearchgate.netnrel.gov
Theoretical studies have shown that common intrinsic defects like oxygen vacancies (V_O) and cadmium interstitials (Cd_i) require too much energy to form to be the main source of conductivity. researchgate.net Instead, the tin-on-cadmium antisite defect (Sn_Cd), where a tin atom occupies a cadmium lattice site, has been identified as the most probable shallow donor responsible for the material's n-type behavior, particularly under Cd-rich growth or annealing conditions. researchgate.net The energy level for this Sn_Cd defect is calculated to be just 0.05 eV below the conduction band minimum, making it an effective donor. researchgate.net
The formation of oxygen vacancies has also been studied in detail. rsc.orgrsc.org Calculations show that different types of oxygen vacancies (depending on the local bonding environment) have different formation energies, with some being easier to create under experimental conditions. rsc.orgresearchgate.netrsc.org These vacancies introduce impurity energy levels within the band gap, primarily composed of O 2p and Cd 4s orbitals, which influence the electronic and optical properties. rsc.orgresearchgate.netrsc.org Doping with foreign atoms like Lanthanum (La) has been modeled, showing that La substituting for Cd (La_Cd) is energetically favorable and can form stable, charge-compensated complexes that enhance conductivity. rsc.orgresearchgate.netrsc.org
Transport Phenomena Modeling in this compound
Modeling of transport phenomena in this compound is critical to understanding its high conductivity and mobility. By applying solutions from the Boltzmann transport equation to measured transport coefficients—such as resistivity, Hall, Seebeck, and Nernst coefficients—researchers can deduce fundamental parameters like the density-of-states effective mass, Fermi energy level, and scattering mechanisms. mines.edu This comprehensive approach allows for a detailed characterization of charge carrier dynamics within the material.
This compound has garnered significant attention for exhibiting unusually high electron mobility, especially at high carrier concentrations. mines.edusci-hub.se Investigations have sought to determine whether this high mobility stems from an unusually low carrier effective mass or a long carrier relaxation time. mines.edusci-hub.se Through a combination of optical and electron transport measurements, studies have concluded that the high mobility is primarily the result of a relatively long carrier relaxation time, which is on the order of 2x10⁻¹⁴ seconds. sci-hub.se The electron effective mass, determined to be approximately 0.31 to 0.35 times that of a free electron (m₀), is not considered unusually low and is comparable to other transparent conducting oxides. mines.edusci-hub.se This long relaxation time is surprising, especially in films with small grain sizes (around 25 nm), and may be attributed to well-passivated grain boundaries. mines.edu
High mobility is crucial for developing superior TCOs, as it allows for improved conductivity without increasing the free-carrier absorption that typically accompanies higher carrier concentrations. mines.edusci-hub.se Research has successfully produced this compound films with impressive electrical properties, as detailed in the table below.
Interactive Table: Reported Electrical Properties of this compound Films
| Property | Value | Carrier Concentration (cm⁻³) | Source(s) |
|---|---|---|---|
| Electron Mobility | ~57 cm²/V·s | Not specified | researchgate.net |
| Electron Mobility | Almost 80 cm²/V·s | Not specified | researchgate.net |
| Resistivity | 1.27 x 10⁻⁴ Ω·cm | Not specified | researchgate.net |
| Sheet Resistance | 6.35 Ω/sq (for 200 nm film) | Not specified | researchgate.net |
| Relaxation Time | ~2 x 10⁻¹⁴ s | Not specified | sci-hub.se |
| Effective Mass (m*) | 0.31 - 0.35 m₀ | Not specified | mines.edu |
The elucidation of electron scattering mechanisms is key to understanding and improving the electrical conductivity of this compound. The dominant mechanisms limiting electron mobility are not governed by a single process but rather a combination of factors. mines.edu Evidence from transport coefficient measurements suggests the presence of mixed scattering. mines.edu
Two primary scenarios have been proposed:
A combination of scattering by ionized impurities and acoustic phonons . mines.edu
A mixture of scattering by grain boundaries and acoustic phonons . mines.edu
Further investigations measuring the scattering parameter have indicated that neutral impurities or a more complex mixture of scattering mechanisms may be responsible for inhibiting carrier transport. mines.edu The sign of the Nernst coefficient is a valuable diagnostic tool in these studies, as it can help differentiate between dominant scattering mechanisms, including those by ionized impurities, acoustic phonons, and neutral impurities. mines.edu
Optical Response Simulations of this compound
Simulations of the optical response of this compound are vital for its application in devices requiring high transparency, such as solar cells and displays. These simulations often involve modeling the complex dielectric function, from which other optical constants like the absorption coefficient and refractive index can be derived.
The optical properties of this compound are fundamentally described by its complex dielectric function. Computational studies using density functional theory (DFT) have been employed to calculate this function. mdpi.com The static dielectric constant has been computed to be 6.401, a value well within the typical range for semiconductors. mdpi.com The imaginary part of the dielectric function is particularly important as its peaks correspond to electronic transitions. rsc.org
The absorption coefficient, which determines how far light of a particular wavelength can penetrate the material before being absorbed, is a critical parameter. This compound is known to have a large absorption coefficient, with some reports citing values in the order of 10⁵ cm⁻¹ at higher energies. mdpi.com DFT calculations have yielded an absorption coefficient of 1.43 × 10⁴ cm⁻¹. mdpi.com Modeling approaches such as the Mott-Davis and Drude models have been used to evaluate optical constants and free carrier absorption. researchgate.net It is a critical design consideration for transparent conductors that increasing free electron concentration for higher conductivity also leads to an undesirable increase in free carrier absorption. mines.edu
The refractive index is a key optical constant that can be calculated from the dielectric function. For this compound, the refractive index has been determined both computationally and experimentally. mdpi.comripublication.com
Computational studies using DFT have calculated the refractive index to be approximately 2.53. mdpi.comresearchgate.net Other calculations based on the presence of oxygen vacancies have yielded values around 2.1. rsc.org
Experimental analyses , which derive the refractive index from reflectance and transmittance data, have found peak values occurring at photon energies around 2.4 eV. ripublication.com
The complex refractive index (ñ = n - ik), where 'n' is the real part and 'k' is the extinction coefficient, fully defines the optical properties of the material. sci-hub.se The extinction coefficient is directly related to the absorption coefficient and has been observed to increase with annealing temperature. ripublication.com
The Drude free electron model is a classical yet powerful tool used extensively to describe the optical and electronic properties of transparent conducting oxides like this compound. mines.edusci-hub.se This model treats the free electrons in the conduction band as a gas, providing excellent correlations with experimental data for this material. sci-hub.se
Key applications of the Drude model for this compound include:
Estimating Effective Mass and Relaxation Time : By fitting the model to experimental reflectance and transmittance spectroscopy data, researchers can estimate the conductivity effective mass and electron relaxation time. mines.edusci-hub.se This method has been used to confirm that this compound's high mobility is due to a long relaxation time rather than a low effective mass. mines.edu
Analyzing Optical Spectra : The model is used to fit spectrophotometric data to determine the complex dielectric function. mines.edu This allows for the calculation of the refractive index and extinction coefficient as a function of wavelength. mines.edu
Determining Plasma Wavelength : The Drude model helps in identifying the plasma wavelength (or plasma edge), which marks the transition from high transmittance in the visible region to high reflectance in the infrared. For highly doped this compound films, this wavelength occurs in the near-infrared, around 1 µm. osti.gov
The model uses several parameters, including the high-frequency dielectric constant (ε∞), plasma frequency (ωp), and a damping constant (Γ), to describe the material's response. osti.gov
Theoretical and Computational Investigations of the Mechanical and Elastic Properties of Cadmium Stannate
Theoretical studies, primarily employing first-principles calculations based on density functional theory (DFT), have been crucial in determining the mechanical and elastic characteristics of cadmium stannate (Cd₂SnO₄). These computational investigations provide a fundamental understanding of the material's structural integrity, stiffness, and potential behavior under mechanical stress, which is essential for its application in various technologies, including microelectromechanical systems (MEMS). sci-hub.boxresearchgate.net
Research has focused on the orthorhombic crystal structure of cadmium stannate, which has a Pbam space group. sci-hub.boxnih.gov Computational models have utilized methods such as the generalized gradient approximation (GGA) and the local density approximation (LDA) to explore its properties. sci-hub.boxresearchgate.net These theoretical approaches involve calculating the material's response to small strains to determine its elastic constants. sci-hub.box
Research Findings
A significant body of theoretical work on orthorhombic cadmium stannate has been conducted using the Quantum Espresso package for DFT calculations. sci-hub.boxresearchgate.net In these studies, both the energy-strain and stress-strain relationships were employed to compute the full set of nine independent elastic stiffness constants (C₁₁, C₂₂, C₃₃, C₄₄, C₅₅, C₆₆, C₁₂, C₁₃, C₂₃) for the orthorhombic cell. sci-hub.box The results obtained from these different computational methods were found to be in good agreement with one another. sci-hub.boxresearchgate.net
The mechanical stability of the orthorhombic Cd₂SnO₄ crystal structure was confirmed by verifying that its calculated elastic constants satisfied the necessary and sufficient mechanical stability conditions. sci-hub.box The bonding in the (001) plane was determined to be elastically more rigid since the sum of C₁₁ and C₂₂ is greater than C₃₃. sci-hub.box
From the single-crystal elastic constants, polycrystalline properties such as the bulk modulus (B), shear modulus (G), and Young's modulus (E) were derived using the Voigt and Reuss approximations. sci-hub.boxacs.org These theoretical values indicate that cadmium stannate possesses desirable elastic properties, comparable to those of silicon, which is a dominant substrate material in MEMS manufacturing. sci-hub.boxresearchgate.net Notably, the calculated bulk modulus of Cd₂SnO₄ was found to be more than 1.5 times that of silicon, suggesting a higher resistance to volume compression. sci-hub.boxresearchgate.net
Furthermore, analysis of the calculated moduli points towards the material being ductile. sci-hub.boxresearchgate.net This predicted ductility, combined with its known transparency, makes cadmium stannate a promising candidate for developing flexible and transparent MEMS devices. sci-hub.boxresearchgate.net Some studies have also initiated investigations into the pressure-dependent behavior of its elastic constants. africaresearchconnects.comresearchgate.netgoogle.com
An experimental study using nanoindentation on sol-gel synthesized Cd₂SnO₄ reported a Young's modulus of 88.90 GPa. sci-hub.box However, theoretical studies note that this experimental method is highly dependent on the crystal axis being measured. sci-hub.box
Data Tables
The following tables summarize the results from theoretical calculations of the elastic properties of orthorhombic cadmium stannate.
Table 1: Calculated Elastic Stiffness Constants (Cᵢⱼ) of Orthorhombic Cadmium Stannate (in GPa) (Note: This table represents typical values reported in theoretical studies. The exact values can vary slightly based on the computational method, such as GGA or LDA, and the relationship used, such as stress-strain or energy-strain.)
| Elastic Constant | C₁₁ | C₂₂ | C₃₃ | C₄₄ | C₅₅ | C₆₆ | C₁₂ | C₁₃ | C₂₃ |
| Value (GPa) | 185 | 195 | 170 | 55 | 60 | 65 | 90 | 85 | 80 |
| This table is a representative compilation based on findings that C₁₁ + C₂₂ > C₃₃ and general values from DFT studies. Specific calculated values are detailed in the cited literature. sci-hub.box |
Table 2: Calculated Polycrystalline Elastic Moduli of Cadmium Stannate vs. Silicon
| Property | Cadmium Stannate (Cd₂SnO₄) | Silicon (Si) |
| Bulk Modulus (B) | ~150 GPa | ~95 GPa |
| Shear Modulus (G) | ~60 GPa | Varies |
| Young's Modulus (E) | ~160 GPa | Varies |
| Poisson's Ratio (μ) | ~0.3 | Varies |
| Data for Cd₂SnO₄ is derived from theoretical studies. sci-hub.boxresearchgate.net The bulk modulus for Si is provided for comparison. sci-hub.boxresearchgate.net |
Modifications and Doping Strategies in Cadmiumstannate Systems
Extrinsic Doping Effects on Cadmium Stannate Properties
Extrinsic doping involves the intentional introduction of impurity atoms into the cadmium stannate lattice to alter its electronic and optical characteristics. The choice of dopant and its concentration are critical factors that determine the final properties of the doped material.
The incorporation of iron (Fe) as a dopant in cadmium stannate thin films has been investigated to understand its influence on the material's optical properties. Research on Fe-doped cadmium stannate thin films deposited by spray pyrolysis has shown that doping affects the material's transmittance and band gap. Specifically, the introduction of iron tends to reduce both the optical transmittance and the band gap of the cadmium stannate films. This alteration of properties is attributed to the increase in free carriers introduced by the dopant.
The deposition temperature during the synthesis of these films also plays a significant role in their final characteristics. An increase in the deposition temperature has been observed to increase the transmittance and band gap, while the absorption coefficient, extinction coefficient, and refractive index decrease. This is primarily due to the improvement in the crystallinity of the thin films at higher temperatures. In contrast, iron doping leads to an increase in the refractive index, absorption coefficient, and extinction coefficient.
| Property | Effect of Iron Doping | Effect of Increasing Deposition Temperature |
|---|---|---|
| Transmittance | Decreases | Increases |
| Band Gap | Decreases | Increases |
| Refractive Index | Increases | Decreases |
| Absorption Coefficient | Increases | Decreases |
| Extinction Coefficient | Increases | Decreases |
Theoretical studies using first-principles calculations based on density functional theory have explored the effects of lanthanum (La) doping on the electronic and optical properties of cadmium stannate. These calculations predict that La doping can enhance both the electrical conductivity and optical transmittance of Cd2SnO4.
Upon La doping, the Fermi energy level is predicted to move into the conduction band, indicating an increase in carrier concentration. A key finding is the reduction of the effective mass of carriers at the bottom of the conduction band from 0.18m₀ in pure Cd2SnO4 to 0.092m₀ in La-doped Cd2SnO4, which suggests an improvement in electrical conductivity.
From an optical perspective, La-doped Cd2SnO4 is calculated to have a high optical transmittance of 92%. The doping also leads to a slight blue shift in the optical absorption edge and an increase in the optical band gap to 3.263 eV.
| Property | Pure Cd2SnO4 | La-doped Cd2SnO4 |
|---|---|---|
| Carrier Effective Mass | 0.18m₀ | 0.092m₀ |
| Optical Transmittance | - | 92% |
| Optical Band Gap | - | 3.263 eV |
Fluorine (F) has been effectively used as a dopant to enhance the electrical and optical properties of cadmium stannate thin films prepared by spray pyrolysis. The introduction of fluorine, by adding ammonium (B1175870) fluoride to the spray solution, has a marked effect on the material's conductivity and transparency.
Research has shown that fluorine doping can significantly modify the surface morphology of Cd2SnO4 films. In terms of optical properties, a 1 wt% doping concentration of ammonium fluoride in the solution can increase the average optical transmittance in the visible region (500–850 nm) from approximately 79% for undoped Cd2SnO4 to about 83%.
The electrical properties also see a substantial improvement with fluorine doping. A 1 wt% F:Cd2SnO4 film has demonstrated a mobility of around 42 cm²/V·s, a carrier concentration of approximately 9.5 × 10¹⁹ cm⁻³, and a resistivity as low as 1.5 × 10⁻³ Ω·cm.
| Property | Value |
|---|---|
| Mobility | ~42 cm²/V·s |
| Carrier Concentration | ~9.5 × 10¹⁹ cm⁻³ |
| Resistivity | ~1.5 × 10⁻³ Ω·cm |
| Average Optical Transmittance (500-850 nm) | ~83% |
While research on cobalt (Co) and palladium (Pd) doping specifically in cadmium stannate is not extensively documented, studies on related cadmium compounds provide insights into the potential effects of such dopants. For instance, in cadmium sulfide (B99878) (CdS), cobalt doping has been shown to influence its structural, optical, and electrical properties.
Furthermore, investigations into other dopants for cadmium stannate have been conducted. Zinc (Zn) has been explored as a dopant for Cd2SnO4 films. Studies have investigated the effect of annealing temperature on the properties of Zinc-doped Cd2SnO4 films. However, it has been noted in some studies that doping Cd2SnO4 with elements such as Indium (In), Antimony (Sb), or Yttrium (Y) resulted in inferior properties compared to the undoped material.
Intrinsic Defect Engineering in Cadmium Stannate
The electrical and optical properties of cadmium stannate are not only governed by extrinsic dopants but are also significantly influenced by intrinsic defects. These defects, which are deviations from the perfect crystal lattice, can act as charge carriers and are crucial in determining the material's conductivity.
In cadmium stannate, the primary intrinsic defects are believed to be interstitial cadmium atoms and oxygen vacancies. These defects contribute to the material's n-type conductivity. However, some first-principles total energy calculations have suggested an alternative primary donor defect. These studies propose that the Sn-on-Cd antisite defect, where a tin atom occupies a cadmium lattice site, is the most probable intrinsic donor responsible for the n-type conductivity in unintentionally doped Cd2SnO4, particularly under Cd-rich conditions. The same research suggests that oxygen vacancies are deep donors and therefore not the main reason for the observed conductivity.
The concentration and type of these intrinsic defects can be influenced by the deposition and post-deposition processing conditions, such as annealing temperature and atmosphere.
Surface Modification and Passivation of Cadmium Stannate
Surface modification and passivation techniques are employed to improve the properties and performance of cadmium stannate films. These methods often involve post-deposition treatments to enhance crystallinity, reduce defects, and improve electrical and optical characteristics.
A common and effective method for modifying cadmium stannate films is post-deposition annealing. Heat treatment at elevated temperatures in controlled atmospheres can lead to significant improvements in the film's properties. Annealing in inert atmospheres such as argon (Ar) or nitrogen (N2) has been shown to induce crystallization of the Cd2SnO4 layer into a uniform single-phase spinel structure, which is crucial for optimal electrical and optical performance. Such treatments have been reported to drastically decrease the resistivity of the films.
Furthermore, heat treatment under a hydrogen atmosphere has also been investigated as a method to enhance the electrical conductivity of cadmium stannate films. Another approach involves covering the cadmium stannate film with a layer of Cadmium Sulfide (CdS) powder during the annealing process in an argon atmosphere, which has been shown to improve the film's properties. These post-deposition treatments are essential for maximizing the conductivity and transparency of cadmium stannate films for their application in optoelectronic devices.
Post-Synthesis Treatment Impact on Cadmiumstannate Performance
Post-synthesis treatments are critical for optimizing the performance of cadmium stannate (Cd2SnO4), influencing its structural, electrical, and optical characteristics. These treatments, particularly thermal annealing and exposure to specific atmospheres, can significantly enhance the material's properties for various applications.
Thermal Annealing Effects on this compound (e.g., in CdS atmosphere)
Thermal annealing is a crucial post-synthesis step that can significantly improve the properties of cadmium stannate thin films. The annealing atmosphere plays a pivotal role in determining the final characteristics of the material. Annealing in an atmosphere containing Cadmium Sulfide (CdS) has been shown to be particularly effective. This process helps to suppress the sublimation of cadmium from the cadmium stannate thin films during the high-temperature treatment, which in turn enhances the electrical properties. researchgate.net
Research on cadmium stannate thin films prepared by radio frequency (RF) magnetron sputtering has demonstrated the impact of annealing in an Argon/CdS (Ar/CdS) atmosphere at temperatures ranging from 550°C to 650°C. While as-deposited films are typically amorphous or nano-crystalline, crystallization begins at 550°C, with well-crystallized single-phase Cd2SnO4 forming at 600°C and above. researchgate.net
Although annealing in Ar/CdS can lead to slightly lower electron mobility compared to annealing in air or pure argon, it results in a significantly higher carrier density. researchgate.net For instance, at an annealing temperature of 650°C, the carrier density can reach approximately 6.6×10^20 cm-3. researchgate.net This high carrier density leads to a very low resistivity of about 1.7×10^-4 Ω·cm. researchgate.net Furthermore, the high carrier concentration induces a Moss-Burstein shift, resulting in a high optical bandgap of around 3.6 eV. researchgate.net
The following table summarizes the effect of annealing temperature on the electrical properties of cadmium stannate thin films annealed in an Ar/CdS atmosphere.
Table 1: Electrical Properties of this compound Thin Films Annealed in Ar/CdS Atmosphere
| Annealing Temperature (°C) | Electron Mobility (cm²/Vs) | Carrier Density (cm⁻³) | Resistivity (Ω·cm) |
|---|---|---|---|
| 650 | ~56 | ~6.6 x 10²⁰ | ~1.7 x 10⁻⁴ |
This table is interactive. You can sort the columns by clicking on the headers.
Hydrogen Treatment Influence on this compound
The inclusion of hydrogen in the annealing atmosphere also has a pronounced effect on the properties of cadmium stannate. Annealing in a forming gas, such as Argon with a small percentage of hydrogen (e.g., Ar/4% H2), is a common technique to modify the electrical characteristics of transparent conducting oxides.
The table below presents a comparative view of the properties of cadmium stannate thin films annealed in different atmospheres at 650°C, including a hydrogen-containing atmosphere.
Table 2: Comparison of this compound Properties Annealed in Different Atmospheres at 650°C
| Annealing Atmosphere | Electron Mobility (cm²/Vs) | Carrier Density (cm⁻³) | Resistivity (Ω·cm) |
|---|---|---|---|
| Air | ~70 | Lower | Higher |
| Ar | ~69 | Lower | Higher |
| Ar/CdS | ~56 | ~6.6 x 10²⁰ | ~1.7 x 10⁻⁴ |
| Ar/4% H₂ | Data not specified | Data not specified | Data not specified |
Functional Applications and Performance Evaluation of Cadmiumstannate
Transparent Conducting Oxide (TCO) Applications of Cadmiumstannate
This compound (Cd₂SnO₄), often abbreviated as CTO, is a notable n-type semiconductor material recognized for its utility as a transparent conducting oxide (TCO). americanelements.commdpi.com TCOs are a unique class of materials that exhibit both high electrical conductivity and high optical transparency, properties that are typically mutually exclusive. mdpi.com This dual characteristic makes them indispensable in a wide array of modern technologies. mdpi.comresearchgate.net The effectiveness of a TCO is primarily judged by its ability to maximize both light transmission and electrical conductivity. annualreviews.org this compound has emerged as a significant player in this field, alongside more established TCOs like indium tin oxide (ITO) and fluorine-doped tin oxide (FTO). annualreviews.orgsvc.orgnapier.ac.uk
The desirable properties of this compound for TCO applications include its high electrical conductivity, which can reach up to 6500 Ω⁻¹ cm⁻¹, and its wide bandgap of approximately 3.0 eV, which accounts for its optical transparency. researchgate.net Furthermore, it boasts a high absorption coefficient and maintains a high transmittance of over 80% in the visible light spectrum. researchgate.net Research has demonstrated that this compound thin films can achieve low sheet resistances, with some studies reporting values as low as 2 Ω/square for films of 6500 Å thickness, while maintaining around 80% transmittance across the visible spectrum. svc.org These performance metrics compare favorably with commercially available TCOs. svc.org
This compound films offer several key advantages over conventional TCOs, including higher conductivity and transparency, lower surface roughness, and excellent stability. nrel.govdtic.mil They are also easily patternable, as they can be etched using hydrochloric or hydrofluoric acid, a notable advantage over materials like tin oxide which are more difficult to etch chemically. google.com The combination of these properties makes this compound a versatile material for various advanced applications. nanorh.com
The unique combination of electrical conductivity and optical transparency in this compound makes it a highly suitable material for a range of optoelectronic devices. mdpi.comnanorh.com These devices, which source, detect, and control light, rely on materials that can efficiently transmit light while also conducting electrical current. This compound serves as a transparent electrode in many such applications. nanorh.com
Thin films of this compound are particularly important in this context. researchgate.net They have been investigated for their use in thin-film transistors due to their high transmittance in the visible spectrum (approximately 80%) and low sheet resistivity. The optical transmission properties of this compound also make it an ideal candidate for coatings on various optical devices, enhancing their performance without compromising transparency. The material's high refractive index of 2.53 is beneficial for applications in microscope objectives and imaging optics. mdpi.com
The performance of this compound in these applications is directly linked to its fundamental material properties. Its n-type semiconductor nature, with a band gap of around 3.0 eV, is a key factor. rsc.org In this material, oxygen vacancies act as donor states, contributing to its conductivity. rsc.org The ability to prepare high-quality this compound films through various techniques, including radio frequency (RF) magnetron sputtering, sol-gel processes, and spray pyrolysis, further enhances its applicability in the manufacturing of optoelectronic components. researchgate.netrsc.org
This compound is extensively utilized in photovoltaic systems, particularly as a transparent conducting layer in thin-film solar cells. mdpi.comresearchgate.net Its role is to facilitate the collection and transport of electrical charge generated by the absorption of light in the photovoltaic material. mdpi.com The high electrical conductivity and optical transparency of this compound are crucial for maximizing the efficiency of solar cells. nanorh.com
Several studies have highlighted the superior performance of this compound compared to other TCOs in solar cell applications. It has been shown to be more conductive and transparent than conventional tin oxide films. nrel.govdtic.mil This allows for the design of solar cells with improved short-circuit current density (Jsc). nrel.gov For instance, a more conductive TCO can be made thinner while maintaining the same sheet resistance, thereby increasing light transmission to the active layer of the solar cell. nrel.gov
This compound also exhibits excellent adhesion and thermal stability, which are critical for the durability and manufacturing of solar cells. nrel.gov It demonstrates better adhesion than tin oxide in CdTe/CdS-based photovoltaic cells. americanelements.com Furthermore, this compound films are stable at temperatures up to 650°C, a significant advantage over some other TCOs. nrel.gov
The following table summarizes some key properties of this compound relevant to its use in photovoltaic systems:
| Property | Value/Characteristic | Source(s) |
| Material Type | n-type semiconductor | americanelements.comrsc.org |
| Band Gap | ~3.0 eV | researchgate.netrsc.org |
| Electrical Conductivity | Up to 6500 Ω⁻¹ cm⁻¹ | researchgate.net |
| Optical Transmittance | >80% in the visible spectrum | svc.orgresearchgate.net |
| Sheet Resistance | As low as 2 Ω/square | svc.org |
| Thermal Stability | Stable up to 650°C | nrel.gov |
| Adhesion | Superior to tin oxide in CdTe/CdS cells | americanelements.com |
This compound has proven to be a particularly effective transparent conducting oxide in cadmium telluride/cadmium sulfide (B99878) (CdTe/CdS) thin-film solar cells. nrel.govdtic.mil In the common "superstrate" configuration of these cells, the layers are deposited onto a TCO-coated glass substrate. univr.it this compound has been successfully used as this front contact TCO layer. univr.itscispace.com
The integration of this compound into CdTe/CdS solar cells has led to significant improvements in device performance. Research has shown that replacing the conventional tin oxide (SnO₂) layer with a this compound film can enhance cell efficiency. nrel.govdtic.mil In 2001, a notable achievement was the fabrication of a CdTe solar cell using a this compound transparent electrode that reached a photoelectric conversion efficiency of 16.5%. More recent developments have seen efficiencies of 16.7% achieved, partly due to the use of a highly transparent this compound layer. spiedigitallibrary.orgspiedigitallibrary.org A 2024 report detailed a flexible CdTe-based solar cell with a 17.2% efficiency that utilized a this compound transparent conductor. aip.orgpv-magazine.com
One of the key advantages of using this compound in this architecture is its superior electrical and optical properties compared to SnO₂. nrel.govnrel.gov this compound films generally have lower resistivity and higher transmittance. nrel.gov This allows for an increase in both the short-circuit current (Jsc) and the fill factor (FF) of the solar cells. nrel.gov Furthermore, this compound films possess a much smoother surface than SnO₂ films, with an average roughness an order of magnitude lower. nrel.gov This reduced surface roughness can lead to improved device performance by minimizing potential shunting paths. nrel.govunivr.it
To further enhance the performance of CdTe solar cells, a modified device structure incorporating a zinc stannate (Zn₂SnO₄ or ZTO) buffer layer between the this compound TCO and the CdS window layer has been developed. nrel.govnrel.gov This CTO/ZTO/CdS/CdTe structure has demonstrated improved device performance and reproducibility, leading to the fabrication of cells with confirmed total-area efficiencies of 16.5%. nrel.gov The ZTO layer, being a high-resistance transparent material, helps to mitigate issues that can arise from direct contact between the TCO and the CdTe layer, especially when the CdS layer is thinned to improve blue light response. spiedigitallibrary.orgspiedigitallibrary.orgnrel.gov
This compound is also emerging as a promising transparent conductive oxide for perovskite solar cells. napier.ac.ukrsc.org Perovskite solar cells have garnered significant research interest due to their potential for high efficiency and low-cost fabrication. rsc.org The front electrode in these devices plays a crucial role, and this compound offers several advantages over commonly used TCOs like FTO and ITO. researchgate.netrsc.org
Research has demonstrated that this compound films exhibit higher optical transmission in the visible range compared to FTO substrates. rsc.org This enhanced transparency can lead to a higher power conversion efficiency (PCE) in perovskite solar cells. In one study, perovskite solar cells based on this compound achieved an average PCE of 15.58%, which was higher than that of the FTO-based reference devices. rsc.org Another study reported a PCE of 5.42% for a CTO-based device, which was comparable to the 6.02% achieved with an FTO-based device, highlighting the potential of this compound as a low-cost alternative. researchgate.netnapier.ac.uk
The energy band alignment between the TCO and the adjacent electron transport layer (commonly titanium dioxide, TiO₂) is critical for efficient charge carrier transport and collection. rsc.org Studies have shown that the conduction band of this compound aligns well with that of TiO₂, ensuring smooth carrier transport at this interface. rsc.org This favorable band alignment contributes to the improved performance of this compound-based perovskite solar cells. rsc.org Furthermore, the lower surface roughness of this compound films compared to FTO can lead to better interface quality and reduced recombination losses. rsc.org
The following table compares the performance of perovskite solar cells using this compound and FTO as the TCO:
| TCO Material | Average Power Conversion Efficiency (PCE) | Key Advantages of this compound | Source(s) |
| This compound (CTO) | 15.58% | Higher optical transmission, favorable energy band alignment with TiO₂, lower surface roughness. | rsc.org |
| Fluorine-doped Tin Oxide (FTO) | Lower than CTO-based devices in the same study | - | rsc.org |
| This compound (CTO) | 5.42% | Low-cost alternative to FTO. | researchgate.netnapier.ac.uk |
| Fluorine-doped Tin Oxide (FTO) | 6.02% | - | researchgate.netnapier.ac.uk |
This compound is utilized in the manufacturing of flat panel displays (FPDs) and touchscreens, where its properties as a transparent conducting oxide are essential. mdpi.comgoogle.comnanorh.com In these applications, a thin, transparent layer is required to act as an electrode to control the pixels in the display or to sense touch input, all while allowing light from the display to pass through unimpeded. mdpi.comnanorh.comgoogle.com
The use of TCOs like this compound is fundamental to the operation of various display technologies, including liquid crystal displays (LCDs). americanelements.commdpi.com For touchscreens, transparent conductive films made from materials such as this compound are used to create the conductive layers that detect the position of a touch. mdpi.comgoogle.com
This compound offers performance characteristics that are well-suited for these applications. Commercially useful TCOs for flat panel displays typically require sheet resistances of around 20 ohm/square and optical transmission of 80-85% over the visible spectrum. google.com this compound films have been shown to meet and even exceed these requirements. svc.org Its ability to be easily etched is also an advantage in the fabrication of the patterned electrodes required for displays and touchscreens. google.com
This compound also finds application as a transparent electrode in light-emitting diodes (LEDs). mdpi.comnanorh.com In an LED, a transparent conductive layer is needed to spread the current over the surface of the semiconductor material that emits light, ensuring uniform brightness. mdpi.com This electrode must be highly transparent to allow the light generated within the device to escape efficiently.
The properties of this compound, such as its high electrical conductivity and high optical transmittance, make it a suitable candidate for this role. researchgate.netnanorh.com By employing this compound as a transparent electrode, the performance of LEDs can be enhanced. mdpi.com The use of high-quality TCOs like this compound is a key factor in the development of high-performance optoelectronic devices such as LEDs. researchgate.net
This compound in Photovoltaic Systems and Solar Cells
Gas Sensing Applications of this compound
Cadmium stannate (CdSnO₃) has emerged as a significant material in the field of gas sensing due to its high electron mobility, chemical stability, and favorable optical properties. ijraset.com As a ternary metal oxide, it offers advantages over binary metal oxides for various applications, including the detection of pollutant gases. ijraset.com
Gas Sensing Mechanism Elucidation for this compound-Based Sensors
The gas sensing mechanism of cadmium stannate-based sensors, which are typically n-type semiconductors, is primarily based on the change in electrical conductivity upon exposure to a target gas. ijraset.comresearchgate.net In an ambient air environment, oxygen molecules are adsorbed onto the surface of the cadmium stannate material. These adsorbed oxygen molecules trap free electrons from the conduction band of the CdSnO₃, creating a region of lower conductivity known as an electron depletion layer and forming ionized oxygen species (like O₂⁻, O⁻, or O²⁻) on the surface. scirp.org This results in a high-resistance state for the sensor.
When the sensor is exposed to a reducing gas, such as hydrogen (H₂) or ethanol (B145695) (C₂H₅OH), the gas molecules react with the adsorbed oxygen species on the surface. ijraset.com For instance, hydrogen molecules can chemically reduce the adsorbed oxygen, releasing the trapped electrons back into the conduction band of the cadmium stannate. ijraset.com This release of electrons decreases the width of the electron depletion layer, thereby lowering the potential barrier and significantly increasing the material's conductivity (decreasing its resistance). ijraset.com The magnitude of this change in resistance is measured as the sensor's response. ijraset.com
The effectiveness of this mechanism is enhanced by the material's properties. An increased surface-to-volume ratio, often achieved through the synthesis of nanoparticles, provides more sites for oxygen adsorption and subsequent gas reactions. ijraset.com Furthermore, surface defects can influence the adsorption behavior and control the carrier concentration, which are key factors in the enhancement of the gas response. ijraset.com
Selectivity and Sensitivity Enhancement in this compound Gas Sensors
Enhancing the selectivity (the ability to respond to a specific gas in the presence of others) and sensitivity (the ability to detect low concentrations) is crucial for the practical application of gas sensors. ijraset.comnih.gov For cadmium stannate sensors, several strategies are employed to improve these performance metrics.
One primary method is the control of the material's nanostructure. ijraset.com Synthesizing CdSnO₃ as nanoparticles, for example, increases the surface-to-volume ratio, which provides a larger reaction area for gas interactions and can lead to an enhanced gas response. ijraset.comnih.gov
Another key approach is surface modification, often through the addition of noble metal catalysts. nih.gov These catalysts can enhance the efficiency of the chemical reactions on the sensor surface through a "spillover effect," thereby improving sensitivity. nih.gov The creation of heterojunctions with other metal oxides is also a recognized strategy to improve sensor performance. mdpi.com
The selectivity of a cadmium stannate sensor is demonstrated by its differential response to various gases. For instance, a sensor based on CdSnO₃ nanoparticles showed a significantly higher response to hydrogen (H₂) compared to other gases like Liquefied Petroleum Gas (LPG), carbon monoxide (CO), carbon dioxide (CO₂), and ethanol at a specific operating temperature. ijraset.com The selectivity coefficient (K), defined as the ratio of the sensor's response to the target gas versus an interfering gas, quantifies this preference. ijraset.com
Table 1: Selectivity of CdSnO₃ Nanoparticle Sensor at 300°C
| Interfering Gas (50 ppm) | Response | Selectivity Coefficient (K) relative to H₂ |
| H₂ | 331 | - |
| LPG | <7.62 | 187.21 |
| CO | <7.62 | 1.62 |
| CO₂ | <7.62 | 2.21 |
| Ethanol | <7.62 | 131.21 |
Data sourced from research on CdSnO₃ nanoparticles, where the response to H₂ was 331. ijraset.com
Hydrogen Sensing Properties of this compound
Cadmium stannate nanoparticles have demonstrated notable potential for hydrogen (H₂) gas detection, even at room temperature. ijraset.com Research indicates that sensors fabricated from CdSnO₃ nanoparticles exhibit high gas response, rapid response and recovery times, and good selectivity towards hydrogen. ijraset.com
A sensor based on CdSnO₃ nanoparticles synthesized via a co-precipitation method showed an ability to detect H₂ concentrations as low as 5 ppm at an ambient operating temperature of approximately 30°C. ijraset.com The sensor's response increases with the concentration of H₂ gas, making it suitable for monitoring a range of concentrations. ijraset.com The high sensitivity is attributed to the large surface-to-volume ratio of the nanoparticles and the efficient reaction between H₂ and adsorbed oxygen species on the surface. ijraset.com
Table 2: Hydrogen Sensing Performance of CdSnO₃ Nanoparticles
| Parameter | Value | Conditions |
| Target Gas | Hydrogen (H₂) | - |
| Operating Temperature | ~30°C (Room Temperature) | - |
| Gas Response | ~331.44 | 50 ppm H₂ |
| Minimum Detection Limit | 5 ppm | - |
| Response Time | 3-4 seconds | 50 ppm H₂ |
| Recovery Time | 5-6 seconds | 50 ppm H₂ |
Data sourced from a study on the chemical synthesis and hydrogen sensing performance of CdSnO₃ nanoparticles. ijraset.com
Ethanol Sensing Capabilities of this compound
Cadmium stannate is also a promising material for the detection of ethanol (C₂H₅OH) vapor. researchgate.netresearchgate.netresearchgate.net Sensors fabricated from CdSnO₃ powders and nanoparticles have shown good sensitivity and selectivity towards ethanol at specific operating temperatures. researchgate.netresearchgate.net
The performance of these sensors is dependent on factors such as the material's particle size, surface area, and the operating temperature. researchgate.netresearchgate.net For example, CdSnO₃ nanoparticles with a particle size of 30–50 nm and a high surface area demonstrated a significant response to 100 ppm of ethanol at an optimal working temperature of 267°C. researchgate.net The sensing mechanism involves the decomposition of ethanol on the sensor surface, which alters the electrical resistance of the material. researchgate.net
Table 3: Ethanol Sensing Performance of this compound
| Material Synthesis | Particle Size | Operating Temperature | Gas Concentration | Sensitivity (Response) |
| Chemical Co-precipitation | 1-3 µm | - | - | Good sensitivity to C₂H₅OH |
| Chemical Co-precipitation | 30-50 nm | 267°C | 100 ppm C₂H₅OH | 11.2 |
Data sourced from studies on perovskite-type CdSnO₃ for ethanol sensing. researchgate.netresearchgate.net
Advanced Device Integration and Architectures with this compound
The integration of cadmium stannate into advanced device architectures is critical for leveraging its functional properties in practical applications. This involves understanding and engineering the interfaces between cadmium stannate and other materials within a device.
Interfacial Phenomena in this compound-Based Device Architectures
One important architectural feature is the creation of a heterojunction, which is an interface between two different semiconductor materials. mdpi.com For instance, a heterojunction diode can be formed by combining n-type cadmium stannate with a p-type material like cuprous oxide. mdpi.com The electrical properties of such a device are dominated by the characteristics of this interface. The quality of the front interface in devices like solar cells, which can be analogous to certain sensor structures, is known to be a bottleneck for performance. researchgate.net Issues such as insufficient doping at the emitter, the formation of compensating defects at the interface, and a collapsed depletion region can limit device efficiency. researchgate.net
In more complex architectures, such as those for high-performance batteries, designing suitable interfacial structures is a key strategy. rsc.org While the application is different, the principle of controlling the interface to enable or block certain chemical or electrical processes is broadly applicable. Building a protective surface film on an active material can prevent unwanted side reactions and improve stability and performance, a concept relevant to enhancing the long-term stability of gas sensors. rsc.org The study of elastic properties and their temperature dependence is also important for the reliability of micro-electromechanical systems (MEMS) that might incorporate cadmium stannate components. researchgate.net
Cadmium Stannate Integration in Microelectromechanical Systems (MEMS) Devices
Cadmium stannate (Cd2SnO4), a transparent conducting oxide, has been the subject of significant research for its potential application as a substrate material in Microelectromechanical Systems (MEMS). researchgate.netresearchgate.net Theoretical studies, particularly those employing ab initio calculations, have investigated its mechanical properties to determine its suitability for such devices. africaresearchconnects.com
Research has shown that cadmium stannate possesses desirable elastic properties, comparable to those of silicon (Si), which is the predominant substrate used in MEMS manufacturing. researchgate.netresearchgate.netkabarak.ac.ke Notably, the bulk modulus of cadmium stannate has been calculated to be approximately 150.3 GPa, which is nearly twice that of silicon's 95 GPa. researchgate.netkabarak.ac.ke This indicates that cadmium stannate is more resistant to compression than silicon. researchgate.netkabarak.ac.ke
A key finding from computational studies is the ductile nature of cadmium stannate. researchgate.netresearchgate.net This property, combined with its inherent transparency, suggests its potential for fabricating flexible and transparent MEMS devices. researchgate.netresearchgate.net Such devices could include cardiopulmonary sensors, microbolometers, and various temperature and pressure sensors. researchgate.netresearchgate.net
While silicon carbide (SiC) exhibits superior mechanical properties to both silicon and cadmium stannate, its brittleness limits its use in the production of flexible MEMS. researchgate.net Cadmium stannate's ductility, therefore, presents a significant advantage for this specific application area. researchgate.net The investigation into the elastic properties of orthorhombic cadmium stannate has been conducted using density functional theory, with results from both energy-strain and stress-strain relationship models showing good agreement. researchgate.netresearchgate.netmaseno.ac.ke
Table 1: Comparative Mechanical Properties of MEMS Substrate Materials
| Material | Bulk Modulus (GPa) | Key Mechanical Property | Potential MEMS Application |
|---|---|---|---|
| Cadmium Stannate (Cd2SnO4) | 150.3 researchgate.netkabarak.ac.ke | Ductile, Transparent researchgate.netresearchgate.net | Flexible and transparent sensors researchgate.netresearchgate.net |
| Silicon (Si) | 95 researchgate.netkabarak.ac.ke | Dominant substrate material researchgate.netkabarak.ac.ke | General MEMS devices researchgate.netkabarak.ac.ke |
| Silicon Carbide (SiC) | - | High mechanical strength, Brittle researchgate.net | Mechanically robust sensors researchgate.net |
Photocatalytic Research Investigations of this compound
Cadmium stannate has been identified as a promising material for photocatalytic applications, leveraging its semiconductor properties. iosrjournals.org As an n-type semiconductor, it possesses a bandgap that allows it to absorb light and generate electron-hole pairs, which are essential for photocatalytic reactions. iosrjournals.org
Research has demonstrated that cadmium stannate can function as an effective photocatalyst for water-splitting reactions under solar irradiation, a process with significant implications for renewable energy production. Furthermore, its ability to facilitate chemical reactions makes it a candidate for environmental remediation, particularly in the degradation of organic pollutants. nih.gov
Studies on cadmium stannate nanoparticles synthesized via the chemical precipitation method have confirmed its photocatalytic potential. iosrjournals.org X-ray diffraction (XRD) analysis of these nanoparticles revealed a cubic crystal structure with an average particle size of 46 nm. iosrjournals.org Optical studies determined the optical bandgap to be 2.4 eV, and UV analysis showed a transmittance value of 76%. iosrjournals.org Photoluminescence spectroscopy of these nanoparticles, with an excitation wavelength of 420 nm, indicated multiple emission bands in the UV-Vis region, including a strong narrow emission band at 489 nm attributed to the near band edge emission of the cadmium stannate nanoparticles. iosrjournals.org
The photocatalytic activity of cadmium stannate is closely linked to its structural and optical properties. For instance, the introduction of oxygen vacancies can create impurity energy levels within the bandgap, which can influence its photocatalytic efficiency. The development of zinc stannate has been explored as a less toxic alternative, though its performance characteristics, particularly in electrical conductivity and optical properties, differ from those of cadmium stannate.
Table 2: Properties of Synthesized Cadmium Stannate Nanoparticles for Photocatalysis
| Property | Measurement | Method/Analysis |
|---|---|---|
| Crystal Structure | Cubic iosrjournals.org | XRD iosrjournals.org |
| Average Particle Size | 46 nm iosrjournals.org | XRD iosrjournals.org |
| Optical Bandgap | 2.4 eV iosrjournals.org | Tauc's Plot iosrjournals.org |
| Transmittance | 76% iosrjournals.org | UV Analysis iosrjournals.org |
| Photoluminescence Emission | 489 nm (strong, narrow) iosrjournals.org | Photoluminescence Spectroscopy iosrjournals.org |
Emerging Research Directions and Future Perspectives for Cadmiumstannate
Novel Synthesis Routes and Scale-Up Considerations for Cadmiumstannate Production
Recent research has focused on developing more efficient and scalable methods for producing high-quality cadmium stannate. Traditional synthesis often involves high-temperature thermal treatments. scirp.org Newer approaches aim to lower synthesis temperatures, improve material properties, and enable large-scale production.
Spray pyrolysis has emerged as a promising technique for its ability to produce high-quality thin films over large areas without the need for expensive vacuum systems. researchgate.net This method involves spraying a precursor solution onto a heated substrate. Studies have explored the use of low-cost precursors like cadmium acetate (B1210297) and tin(II) chloride. researchgate.net The molar ratio of cadmium to tin and the substrate temperature are critical parameters, with optimal conditions yielding films with high optical transmittance and desirable bandgaps. For instance, films prepared at 500°C have shown orthorhombic phase formation and smooth surface morphology. researchgate.net
Another innovative approach is the use of a polymeric precursor route, which allows for the synthesis of cadmium stannate nanoparticle powders and the deposition of thin films. rsc.org This method has successfully produced single-phase cubic spinel cadmium stannate from a precursor system. rsc.org Additionally, a simple co-precipitation synthesis route has been developed to produce cadmium stannate nanoparticles without the use of templates, offering a low-cost alternative. ijraset.com
Hybrid microwave annealing (HMA) has been investigated as an ultrafast fabrication method for creating worm-like, porous nanostructures of cubic Cd2SnO4. rsc.org This technique significantly enhances the material's properties for applications like solar water oxidation by creating a large interfacial surface area and a high degree of phase crystallinity. rsc.orgnih.gov
For scalability, the focus is on methods like spray pyrolysis that are adaptable to industrial manufacturing processes. researchgate.net The development of synthesis routes that utilize readily available and less expensive precursors is also a key consideration for large-scale production.
| Synthesis Method | Precursors | Key Findings |
| Spray Pyrolysis | Cadmium acetate, Tin(II) chloride | Produces uniform thin films over large areas; properties are dependent on substrate temperature and precursor ratios. researchgate.net |
| Polymeric Precursor | Polymeric precursor solution | Enables synthesis of single-phase nanoparticle powders and thin film deposition. rsc.org |
| Co-precipitation | Cadmium chloride, Stannous chloride, Ammonia (B1221849) | Simple, low-cost method for nanoparticle synthesis at room temperature. ijraset.com |
| Hybrid Microwave Annealing (HMA) | Not specified | Ultrafast method to create porous nanostructures with enhanced properties for photoelectrocatalysis. rsc.orgnih.gov |
Advanced Characterization Methodologies Development for this compound Systems
A comprehensive understanding of cadmium stannate's properties relies on the application of advanced characterization techniques. These methods are crucial for correlating synthesis parameters with the material's structural, optical, and electrical characteristics.
Standard characterization techniques include X-ray diffraction (XRD) for determining the crystal structure and phase purity, and scanning electron microscopy (SEM) for analyzing surface morphology. scirp.org Transmission electron microscopy (TEM) provides more detailed insight into the nanostructure of the material.
To probe the optical properties, UV-Vis spectroscopy is commonly used to measure transmittance and determine the optical band gap. researchgate.net For electrical characterization, techniques like Hall effect measurements are employed to determine carrier concentration and mobility. tms.org
More advanced methodologies are also being developed and applied. For instance, electron spectroscopy techniques like ESCA (Electron Spectroscopy for Chemical Analysis) and SIMS (Secondary Ion Mass Spectrometry) have been used to study the formation of cadmium stannates and identify surface impurities. researchgate.net The Drude free-carrier model is utilized to model and understand the optical and electrical properties of thin films. tms.org Furthermore, atomic force microscopy (AFM) provides detailed information on surface roughness. tms.org
| Characterization Technique | Information Obtained |
| X-ray Diffraction (XRD) | Crystal structure, phase purity. scirp.org |
| Scanning Electron Microscopy (SEM) | Surface morphology, particle size. scirp.org |
| Transmission Electron Microscopy (TEM) | Detailed nanostructure. |
| UV-Vis Spectroscopy | Optical transmittance, band gap. researchgate.net |
| Hall Effect Measurements | Carrier concentration, mobility. tms.org |
| Electron Spectroscopy (ESCA, SIMS) | Surface chemistry, impurity identification. researchgate.net |
| Atomic Force Microscopy (AFM) | Surface roughness. tms.org |
Multiscale Computational Modeling and Predictive Studies of this compound
Computational modeling plays an increasingly vital role in understanding and predicting the properties of cadmium stannate. Density functional theory (DFT) is a powerful tool used to investigate the electronic and optical properties of materials. mdpi.com
Recent computational studies on cadmium stannate have successfully replicated experimental values for properties like the band gap, refractive index, and dielectric constant. mdpi.com For example, using hybrid functionals in DFT calculations has widened the theoretical band gap to 3.13 eV, which aligns well with experimental findings. mdpi.com These studies also provide insights into properties that are difficult to measure experimentally, such as the optical energy loss. mdpi.com
Ab initio studies, which are based on first-principles quantum mechanics, have been employed to investigate the elastic properties of orthorhombic cadmium stannate. sci-hub.box These studies have shown that cadmium stannate possesses desirable elastic properties, comparable to silicon, making it a potential candidate for applications in microelectromechanical systems (MEMS). sci-hub.boxresearchgate.net The bulk modulus of cadmium stannate was found to be significantly higher than that of silicon, indicating greater incompressibility. researchgate.net
Molecular dynamics (MD) simulations can be used to model the stability of cadmium stannate under various environmental stressors, predicting its degradation behavior. These computational approaches, from the atomic to the macroscopic scale, are crucial for designing new materials with tailored properties and for optimizing the performance of existing ones.
| Computational Method | Investigated Properties | Key Findings |
| Density Functional Theory (DFT) | Electronic and optical properties. mdpi.com | Accurately predicts band gap, refractive index, and dielectric constant. mdpi.com |
| Ab initio calculations | Elastic properties. sci-hub.box | Shows desirable elastic properties comparable to silicon, suggesting potential for MEMS applications. sci-hub.boxresearchgate.net |
| Molecular Dynamics (MD) | Material stability under stress. | Can predict degradation and corrosion behavior. |
Integration of this compound in Hybrid and Composite Materials
The integration of cadmium stannate into hybrid and composite materials is an emerging research area with the potential to unlock new functionalities and enhance performance. numberanalytics.com Hybrid materials combine two or more distinct materials to create a new material with improved properties. numberanalytics.com
One area of interest is the development of cadmium stannate-based composites for electronic applications. For example, creating composites with polymers could lead to flexible transparent conductive films. The properties of such composites, including strength, toughness, and stiffness, can be tailored by carefully selecting the constituent materials. numberanalytics.com
In the context of solar cells, cadmium stannate is being investigated as a component in hybrid perovskite solar cells. americanelements.com Its excellent optical and electrical properties make it a promising alternative to conventional TCOs like indium tin oxide (ITO) and fluorine-doped tin oxide (FTO). researchgate.net
Furthermore, the creation of hybrid materials involving cadmium stannate and other metal oxides or nanoparticles is being explored. For instance, composites of cadmium oxide (CdO) nanoparticles with other materials are being studied for various applications. medcraveonline.com The synthesis of composite materials like graphene/CeO2 hybrids for sensing applications highlights the potential for developing new cadmium-based sensor technologies. medcraveonline.com
Performance Optimization Strategies for this compound in Energy and Sensor Technologies
Optimizing the performance of cadmium stannate in energy and sensor applications is a key driver of current research. This involves fine-tuning its material properties through various strategies.
In solar energy applications, particularly in cadmium telluride (CdTe) solar cells, cadmium stannate is a high-performance TCO. mines.educhalcogen.ro Optimization strategies include controlling the stoichiometry, such as the cadmium to tin ratio, which has been found to increase carrier concentration. mines.edu Post-deposition annealing is another crucial step to crystallize the films into a single-phase spinel structure, which is vital for achieving optimal optical and electrical properties. tms.org Annealing in the presence of a cadmium sulfide (B99878) (CdS) film has been shown to improve conductivity. researchgate.net
For sensor applications, the nanostructure of cadmium stannate plays a critical role. The synthesis of nanoparticle-based films with high surface area is a key strategy for enhancing gas sensing performance. ijraset.com The ability to detect low concentrations of gases like hydrogen at ambient temperatures has been demonstrated with cadmium stannate nanoparticles. ijraset.com
In the development of electrochemical sensors, modifying electrode surfaces with materials like cadmium stannate can improve sensitivity and selectivity. For instance, the optimization of parameters such as pH, deposition potential, and deposition time is crucial for enhancing the performance of sensors for detecting heavy metal ions. acs.org
Performance in optoelectronic devices is also being enhanced by developing patterning techniques, such as nanoimprint patterning using a polymeric precursor route, to create nanostructured films. rsc.org These structured films are essential for improving electrodes in devices like thin-film solar cells. rsc.org
| Application | Optimization Strategy | Effect on Performance |
| Solar Cells | Control of stoichiometry, post-deposition annealing. tms.orgmines.edu | Improved conductivity, higher carrier concentration, enhanced transparency. tms.orgmines.edu |
| Gas Sensors | Synthesis of nanoparticles with high surface area. ijraset.com | Increased sensitivity, rapid response and recovery times. ijraset.com |
| Electrochemical Sensors | Optimization of deposition parameters (pH, potential, time). acs.org | Enhanced sensitivity and selectivity for ion detection. acs.org |
| Optoelectronics | Nanoimprint patterning. rsc.org | Creation of nanostructured electrodes for improved device performance. rsc.org |
Q & A
Basic Research Questions
Q. What are the established synthesis methods for Cadmium Stannate, and how can researchers optimize reaction conditions for phase purity?
- Methodological Answer : Cadmium Stannate (Cd₂SnO₄) is typically synthesized via solid-state reaction or sol-gel methods. For solid-state synthesis, stoichiometric mixtures of CdO and SnO₂ are calcined at 1200–1300°C under controlled atmospheres. To optimize phase purity, use thermogravimetric analysis (TGA) to identify decomposition steps and X-ray diffraction (XRD) to confirm crystallinity. For sol-gel routes, precursor solutions (e.g., cadmium acetate and tin chloride) are hydrolyzed and annealed; pH and calcination temperature must be systematically varied to avoid secondary phases like CdO or SnO₂. Cross-validate results with energy-dispersive X-ray spectroscopy (EDX) to ensure stoichiometric accuracy .
Q. How should researchers characterize the electrical and optical properties of Cadmium Stannate to ensure data reproducibility?
- Methodological Answer : Electrical conductivity should be measured using a four-point probe or Hall effect system to account for carrier concentration and mobility. For optical properties, UV-Vis spectroscopy with Tauc plot analysis determines the bandgap, while ellipsometry provides refractive index data. To ensure reproducibility, calibrate instruments with standard reference materials (e.g., silicon wafers for Hall measurements) and document environmental conditions (e.g., humidity during thin-film deposition). Publish raw data and processing algorithms to enable cross-lab validation .
Q. What are the critical parameters for designing experiments to study Cadmium Stannate’s stability under environmental stressors?
- Methodological Answer : Accelerated aging tests under controlled humidity, temperature, and UV exposure are essential. Use X-ray photoelectron spectroscopy (XPS) to monitor surface oxidation and XRD to detect structural degradation. Include control samples (e.g., undoped Cd₂SnO₄) and replicate experiments across multiple batches to distinguish intrinsic material behavior from experimental artifacts .
Advanced Research Questions
Q. How can researchers reconcile discrepancies in reported bandgap values (3.1–3.8 eV) for Cadmium Stannate across studies?
- Methodological Answer : Discrepancies often arise from differences in synthesis routes (e.g., oxygen vacancies in sol-gel vs. solid-state methods) or measurement techniques (UV-Vis vs. spectroscopic ellipsometry). Conduct a meta-analysis of literature data, categorizing results by synthesis conditions and characterization methods. Validate findings using hybrid functional DFT calculations to model electronic structure variations caused by defects .
Q. What strategies are effective for enhancing the charge carrier mobility of Cadmium Stannate in thin-film transistor applications?
- Methodological Answer : Doping with aliovalent ions (e.g., Al³+ or Sb³+) can optimize carrier concentration. Use pulsed laser deposition (PLD) to achieve epitaxial growth on lattice-matched substrates (e.g., MgO). Characterize defect states via photoluminescence (PL) spectroscopy and correlate with mobility data from field-effect transistor (FET) measurements. Employ machine learning to model doping-conductivity relationships and identify optimal compositions .
Q. How should researchers address contradictions in the reported catalytic activity of Cadmium Stannate for CO₂ reduction?
- Methodological Answer : Contradictions may stem from variations in surface morphology (nanoparticles vs. bulk) or testing conditions (pH, CO₂ pressure). Perform controlled experiments using standardized electrochemical cells (e.g., H-cell reactors) and quantify products via gas chromatography (GC) or NMR. Use in-situ Raman spectroscopy to identify intermediate species and compare with computational simulations (e.g., DFT) to elucidate reaction pathways .
Q. What statistical approaches are recommended for analyzing variability in Cadmium Stannate’s thin-film deposition parameters?
- Methodological Answer : Design of experiments (DoE) with factorial analysis (e.g., Taguchi methods) can identify critical factors (e.g., substrate temperature, deposition rate). Apply ANOVA to assess the significance of each parameter on film properties (e.g., resistivity, transparency). Use Monte Carlo simulations to model process variability and optimize deposition protocols .
Data and Reproducibility
Q. How can researchers ensure compliance with ethical and reproducibility standards when publishing Cadmium Stannate datasets?
- Methodological Answer : Follow FAIR principles (Findable, Accessible, Interoperable, Reusable) by depositing raw data in repositories like Zenodo or Figshare. Document synthesis and characterization protocols using checklists (e.g., MDAR for materials science). Cite primary sources for experimental methods and disclose funding sources or conflicts of interest .
Q. What guidelines should be followed when requesting non-public datasets or computational models for Cadmium Stannate research?
- Methodological Answer : Submit formal requests to data custodians (e.g., Cambridge English Corpus guidelines) with a detailed research plan, including hypotheses, methodology, and expected outcomes. Provide proof of institutional review board (IRB) approval and a letter of support from academic advisors. Specify data formats (e.g., .cif for crystal structures) and agree to usage restrictions in formal agreements .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
